4-(Chloromethyl)-5-ethylisoxazole

• CAS: 2091119-30-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(Chloromethyl)-5-ethylisoxazole: Structure, Properties, and Synthetic Strategies

Abstract

This technical guide provides a comprehensive overview of 4-(chloromethyl)-5-ethylisoxazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. While direct literature on this specific molecule is limited, this document synthesizes information from closely related analogs and the broader principles of isoxazole chemistry to present its anticipated chemical structure, physicochemical properties, synthetic routes, and reactivity. This guide is intended for researchers, scientists, and drug development professionals, offering a foundational understanding and practical insights into the potential of this versatile chemical scaffold.

Introduction: The Isoxazole Scaffold in Modern Chemistry

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged structure in contemporary chemical research.[1][2] Isoxazole derivatives exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[2][3] Their utility extends to agriculture as herbicides and insecticides, and in materials science as components of liquid crystals and semiconductors.[4] The electronic nature of the isoxazole ring and its susceptibility to various chemical transformations make it an attractive building block for the synthesis of complex molecular architectures.[3]

This guide focuses on the specific derivative, 4-(chloromethyl)-5-ethylisoxazole. The presence of a reactive chloromethyl group at the 4-position, combined with an ethyl substituent at the 5-position, suggests its potential as a versatile intermediate for the introduction of diverse functional groups, thereby enabling the exploration of a broad chemical space for drug discovery and other applications.[5][6]

Chemical Structure and Physicochemical Properties

The chemical structure of 4-(chloromethyl)-5-ethylisoxazole is characterized by a central isoxazole ring substituted with a chloromethyl group at the C4 position and an ethyl group at the C5 position.

Caption: Chemical structure of 4-(Chloromethyl)-5-ethylisoxazole.

The anticipated physicochemical properties of 4-(chloromethyl)-5-ethylisoxazole, extrapolated from its analogs like 4-(chloromethyl)-5-methylisoxazole and 4-(chloromethyl)-3,5-dimethylisoxazole, are summarized in the table below.[7][8][9]

Property	Predicted Value	Reference Analogues
Molecular Formula	C6H8ClNO	4-(chloromethyl)-5-methylisoxazole (C5H6ClNO)
Molecular Weight	145.59 g/mol	4-(chloromethyl)-5-methylisoxazole (131.57 g/mol )
Appearance	Colorless to light yellow liquid	4-(chloromethyl)-3,5-dimethylisoxazole
Boiling Point	> 100 °C at atmospheric pressure	4-(chloromethyl)-3,5-dimethylisoxazole (87-88 °C/8 mmHg)
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, methanol)	General solubility of similar organic compounds
Stability	Stable under standard conditions; sensitive to strong nucleophiles and high temperatures	Reactivity of chloromethyl group

Synthesis of 4-(Chloromethyl)-5-ethylisoxazole: A Proposed Route

Caption: Proposed synthetic workflow for 4-(Chloromethyl)-5-ethylisoxazole.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 5-Ethyl-4-ethoxycarbonylisoxazole

• To a solution of sodium ethoxide (1.1 equivalents) in absolute ethanol, add ethyl propionylacetate (1.0 equivalent) dropwise at 0 °C.

• Stir the mixture for 30 minutes at room temperature.

• Add a solution of hydroxylamine hydrochloride (1.1 equivalents) in water to the reaction mixture.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with dilute hydrochloric acid.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-ethyl-4-ethoxycarbonylisoxazole.

Step 2: Synthesis of (5-Ethylisoxazol-4-yl)methanol

• To a suspension of lithium aluminum hydride (1.5 equivalents) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of 5-ethyl-4-ethoxycarbonylisoxazole (1.0 equivalent) in THF dropwise.

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quench the reaction carefully by the sequential addition of water, 15% aqueous sodium hydroxide, and water.

• Filter the resulting solid and wash with THF.

• Concentrate the filtrate under reduced pressure to yield (5-ethylisoxazol-4-yl)methanol, which can be used in the next step without further purification if of sufficient purity.

Step 3: Synthesis of 4-(Chloromethyl)-5-ethylisoxazole

• To a solution of (5-ethylisoxazol-4-yl)methanol (1.0 equivalent) in dichloromethane at 0 °C, add thionyl chloride (1.2 equivalents) dropwise.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully pour the reaction mixture into ice-water and extract with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain 4-(chloromethyl)-5-ethylisoxazole.

Reactivity Profile

The reactivity of 4-(chloromethyl)-5-ethylisoxazole is primarily dictated by two key features: the electrophilic carbon of the chloromethyl group and the isoxazole ring itself.

Reactivity of the Chloromethyl Group

The chloromethyl group is a potent electrophile, making it susceptible to nucleophilic substitution reactions (SN2).[5][6] The electron-withdrawing nature of the isoxazole ring further enhances the reactivity of the benzylic-like carbon. This allows for the facile introduction of a wide range of nucleophiles, including:

• Amines: Reaction with primary or secondary amines will yield the corresponding aminomethyl derivatives, which are valuable scaffolds in medicinal chemistry.

• Alcohols and Phenols: Alkoxides and phenoxides will displace the chloride to form ethers.

• Thiols: Thiolates will readily form thioethers.

• Cyanide: Reaction with cyanide salts provides a route to the corresponding acetonitrile derivative, which can be further elaborated.

• Azides: Sodium azide can be used to introduce an azidomethyl group, a precursor for triazole formation via click chemistry.

Reactivity of the Isoxazole Ring

The isoxazole ring is generally stable but can undergo ring-opening reactions under certain conditions, such as reductive cleavage of the N-O bond.[4] It can also participate in various metal-catalyzed cross-coupling reactions, allowing for further functionalization of the heterocyclic core.[11]

Spectroscopic Characterization (Predicted)

The structural elucidation of 4-(chloromethyl)-5-ethylisoxazole would rely on a combination of spectroscopic techniques. Based on data from analogous compounds, the following spectral characteristics are anticipated.[12][13][14]

Table 2: Predicted Spectroscopic Data for 4-(Chloromethyl)-5-ethylisoxazole

Technique	Predicted Key Signals
¹H NMR	δ (ppm): ~4.6 (s, 2H, -CH₂Cl), ~2.8 (q, 2H, -CH₂CH₃), ~1.3 (t, 3H, -CH₂CH₃), ~8.4 (s, 1H, isoxazole C3-H)
¹³C NMR	δ (ppm): ~170 (isoxazole C5), ~150 (isoxazole C3), ~110 (isoxazole C4), ~40 (-CH₂Cl), ~20 (-CH₂CH₃), ~12 (-CH₂CH₃)
IR (Infrared)	ν (cm⁻¹): ~3100 (C-H, aromatic), ~2950 (C-H, aliphatic), ~1600 (C=N), ~1450 (C=C), ~1250 (C-O), ~750 (C-Cl)
Mass Spec (EI)	m/z: Molecular ion peak (M⁺) at ~145/147 (due to ³⁵Cl/³⁷Cl isotopes), fragmentation pattern showing loss of Cl, CH₂Cl, and ethyl groups.

Potential Applications in Drug Discovery and Materials Science

The structural features of 4-(chloromethyl)-5-ethylisoxazole make it a promising building block for various applications.

• Medicinal Chemistry: Its ability to be readily functionalized at the chloromethyl position allows for the synthesis of libraries of compounds for screening against various biological targets. The isoxazole core is a known pharmacophore in many approved drugs, and derivatives of this compound could be explored as potential anticancer, anti-inflammatory, or antimicrobial agents.[1][2][3]

• Agrochemicals: The isoxazole scaffold is present in several commercial herbicides and pesticides.[4] New derivatives could be synthesized and tested for their agrochemical activity.

• Materials Science: Isoxazole-containing molecules have been investigated for their use in organic electronics and liquid crystals.[4] The ability to introduce various side chains via the chloromethyl handle could allow for the fine-tuning of the material's properties.

Safety and Handling

Chloromethylated organic compounds should be handled with caution as they are often lachrymatory and can be alkylating agents with potential mutagenic properties.[15][16] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) of closely related compounds like 4-(chloromethyl)-3,5-dimethylisoxazole.[8]

Conclusion

4-(Chloromethyl)-5-ethylisoxazole, while not extensively documented, represents a chemical entity with considerable synthetic potential. By leveraging the known chemistry of the isoxazole ring and the reactivity of the chloromethyl group, this compound can serve as a versatile intermediate for the creation of a diverse array of novel molecules. This guide provides a foundational, albeit predictive, framework for researchers to begin exploring the properties and applications of this promising heterocyclic building block. Further experimental validation of the proposed synthesis and characterization is warranted to fully unlock its potential in drug discovery and materials science.

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Reactivity Profile of 4-(Chloromethyl)-5-ethylisoxazole as an Electrophile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and synthetic organic chemistry, the isoxazole ring system stands out as a "privileged" scaffold, integral to the structure of numerous pharmacologically active compounds.[1] Its unique electronic properties and metabolic stability make it a desirable component in drug design. Within this class of heterocycles, 4-(chloromethyl)-5-ethylisoxazole emerges as a highly versatile and reactive building block. Its strategic placement of a chloromethyl group on the electron-deficient isoxazole core renders it a potent electrophile, primed for a variety of synthetic transformations.

This technical guide provides a comprehensive exploration of the reactivity profile of 4-(chloromethyl)-5-ethylisoxazole. Moving beyond a simple recitation of reactions, we will delve into the mechanistic underpinnings of its reactivity, explain the causality behind experimental choices, and provide field-proven protocols. This document is designed to empower researchers, scientists, and drug development professionals to effectively harness the synthetic potential of this valuable intermediate.

Molecular Structure and Electronic Landscape

The reactivity of 4-(chloromethyl)-5-ethylisoxazole is a direct consequence of its molecular and electronic structure. The isoxazole ring, an aromatic five-membered heterocycle, is inherently electron-deficient due to the electronegativity of the nitrogen and oxygen atoms.[2] This electron-withdrawing character is crucial as it activates the adjacent chloromethyl group at the C4 position, enhancing its susceptibility to nucleophilic attack.

The chlorine atom, being a good leaving group, further polarizes the C-Cl bond, creating a significant partial positive charge (δ+) on the methylene carbon. This carbon atom is the primary electrophilic center of the molecule for the reactions discussed in this guide.

Caption: Electronic properties of 4-(Chloromethyl)-5-ethylisoxazole.

Synthesis of 4-(Chloromethyl)-5-ethylisoxazole

The synthesis of this key intermediate can be approached in a logical, multi-step fashion. A common and effective strategy involves the construction of a precursor molecule, 5-ethyl-4-(hydroxymethyl)isoxazole, followed by conversion of the hydroxyl group to the target chloride. This approach ensures high yields and regiochemical control.

Caption: General synthetic workflow for 4-(Chloromethyl)-5-ethylisoxazole.

Experimental Protocol: Synthesis via Chlorination of 5-Ethyl-4-(hydroxymethyl)isoxazole

This protocol is based on well-established procedures for the chlorination of hydroxymethyl-substituted heterocycles.[3] The choice of thionyl chloride (SOCl₂) is deliberate; it is a highly effective chlorinating agent, and the byproducts (SO₂ and HCl) are gaseous, which simplifies product purification.

Step 1: Synthesis of 5-Ethyl-4-(hydroxymethyl)isoxazole (This precursor can be synthesized via several routes, such as the [3+2] cycloaddition of an appropriate nitrile oxide with 1-butyn-3-ol. The specific protocol for this step is dependent on the chosen cycloaddition partners and is beyond the scope of this guide. We begin with the isolated hydroxymethyl intermediate.)

Step 2: Chlorination

• Reaction Setup: To a stirred solution of 5-ethyl-4-(hydroxymethyl)isoxazole (10.0 g, 70.8 mmol) in an appropriate anhydrous solvent such as dichloromethane (150 mL), cool the mixture to 0 °C in an ice bath under a nitrogen atmosphere. The use of an anhydrous solvent and inert atmosphere is critical to prevent quenching of the thionyl chloride reagent.

• Reagent Addition: Add thionyl chloride (10.1 g, 85.0 mmol, 1.2 equivalents) dropwise to the cooled solution over a period of 20-30 minutes. Maintaining a low temperature is essential to control the exothermicity of the reaction. A slight excess of thionyl chloride ensures complete conversion of the starting material.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Workup: Carefully quench the reaction by slowly adding the mixture to ice-cold water (100 mL). Neutralize the aqueous solution with a saturated sodium bicarbonate solution to a pH of ~7-8. This step removes excess thionyl chloride and HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 4-(chloromethyl)-5-ethylisoxazole.

Reactivity Profile: A Hub for Nucleophilic Substitution

The primary mode of reactivity for 4-(chloromethyl)-5-ethylisoxazole is bimolecular nucleophilic substitution (S_N2).[4][5] The electrophilic methylene carbon is readily attacked by a wide range of nucleophiles, displacing the chloride ion. This reaction is highly reliable and serves as a cornerstone for introducing the 5-ethylisoxazol-4-ylmethyl moiety into diverse molecular frameworks.

Caption: General S_N2 mechanism at the chloromethyl group.

Reactions with Representative Nucleophiles

The versatility of 4-(chloromethyl)-5-ethylisoxazole is best illustrated by its reactions with various classes of nucleophiles. The following table summarizes typical transformations, with conditions extrapolated from similar heterocyclic systems.[5][6][7]

Nucleophile Class	Example Nucleophile	Reagent/Conditions	Product Type	Expected Yield
O-Nucleophiles	Sodium Methoxide (NaOCH₃)	NaH, Methanol, 0 °C to RT	Ether	High
Sodium Phenoxide (NaOPh)	NaH, Phenol, DMF, RT	Aryl Ether	High
Sodium Acetate (CH₃COONa)	DMF, 80 °C	Ester	Moderate-High
N-Nucleophiles	Ammonia (NH₃)	NH₃ in Methanol, RT	Primary Amine	Moderate
Benzylamine (BnNH₂)	K₂CO₃, Acetonitrile, Reflux	Secondary Amine	High
Sodium Azide (NaN₃)	DMF/H₂O, 60 °C	Azide	Very High
S-Nucleophiles	Sodium Thiophenoxide (NaSPh)	Ethanol, RT	Thioether	High
C-Nucleophiles	Sodium Cyanide (NaCN)	DMSO, 60 °C	Nitrile	High
Diethyl Malonate Anion	NaH, THF, RT to Reflux	Alkylated Malonate	Moderate-High

Featured Protocol: Williamson-Type Ether Synthesis

This protocol details the reaction with an alkoxide, a fundamental transformation for creating ether linkages, which are common in drug molecules. The procedure is analogous to the synthesis of 4-(methoxymethyl)thiazole.[5]

• Alkoxide Formation: In a flame-dried, three-neck flask under a nitrogen atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 0.44 g, 11.0 mmol, 1.1 equivalents) to anhydrous methanol (25 mL) at 0 °C. The use of NaH ensures the complete and irreversible formation of the sodium methoxide nucleophile.

• Substrate Addition: Once the evolution of hydrogen gas has ceased, add a solution of 4-(chloromethyl)-5-ethylisoxazole (1.60 g, 10.0 mmol) in anhydrous methanol (10 mL) dropwise to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 3-5 hours. Monitor the reaction by TLC.

• Workup: Upon completion, carefully add water (20 mL) to quench any remaining NaH.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting crude product by silica gel chromatography to afford 5-ethyl-4-(methoxymethyl)isoxazole.

Key Factors Influencing Reactivity

Optimizing reactions with 4-(chloromethyl)-5-ethylisoxazole requires an understanding of the key parameters that govern S_N2 reactions.

• Solvent: Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally preferred for S_N2 reactions. They solvate the cation of the nucleophilic salt but do not strongly solvate the anion, leaving it "naked" and more reactive. Protic solvents (e.g., ethanol, water) can hydrogen-bond with the nucleophile, encumbering it and slowing the reaction rate.[8]

• Nucleophile: The rate of reaction is directly proportional to the strength of the nucleophile. Stronger nucleophiles (e.g., RS⁻, CN⁻, I⁻) will react much faster than weaker ones (e.g., H₂O, ROH). Basicity can sometimes parallel nucleophilicity, but they are distinct properties. For instance, bulky bases may be poor nucleophiles due to steric hindrance.[9]

• Leaving Group: The chloride is a good leaving group, but its reactivity can be enhanced. In cases of low reactivity, the chloride can be converted in situ to a more reactive iodide by adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction).

• Temperature: As with most chemical reactions, increasing the temperature will increase the reaction rate. However, for sensitive substrates, higher temperatures can also lead to side reactions or decomposition of the isoxazole ring.[10]

Stability, Handling, and Competing Pathways

While the 3,5-disubstituted isoxazole core is generally robust, it is not indestructible.[2]

• Storage: 4-(Chloromethyl)-5-ethylisoxazole should be stored in a cool, dry place away from moisture, as it can slowly hydrolyze. Storage in a freezer is recommended for long-term stability.

• Reductive Cleavage: The N-O bond is the weakest point of the ring and is susceptible to cleavage under reductive conditions (e.g., catalytic hydrogenation). This can be a synthetically useful reaction to unmask a β-amino enone functionality but is an undesirable side reaction if the isoxazole core is to be retained.[2]

• Strongly Basic/Acidic Conditions: Prolonged exposure to harsh acidic or basic conditions, especially at elevated temperatures, can lead to ring degradation.[11]

• Competing Reactions: With certain nucleophiles, particularly those that are also strong bases, elimination (E2) can be a competing pathway, although it is generally less favored for primary halides like this one. For some heterocyclic systems, ring-expansion pathways can also compete with direct substitution, especially with soft nucleophiles like thiolates under specific conditions.[6]

Application in a Multi-Step Synthesis

To illustrate its utility, consider the hypothetical synthesis of a novel kinase inhibitor. Here, 4-(chloromethyl)-5-ethylisoxazole is used to introduce the key isoxazole moiety via nucleophilic substitution with a phenolic intermediate.

Caption: Synthetic application of 4-(Chloromethyl)-5-ethylisoxazole.

This synthetic step leverages the Williamson ether synthesis methodology, providing a reliable and high-yielding route to couple the two key fragments of the target molecule.

Conclusion

4-(Chloromethyl)-5-ethylisoxazole is a potent and versatile electrophilic building block whose reactivity is dominated by the S_N2 mechanism at the activated methylene carbon. A thorough understanding of its electronic properties, stability, and the factors influencing its reactions allows for its strategic and efficient incorporation into complex molecular architectures. By leveraging its predictable reactivity with a wide array of O-, N-, S-, and C-nucleophiles, researchers in organic synthesis and drug discovery can readily access novel chemical matter centered on the valuable 5-ethylisoxazole scaffold.

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• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. prepchem.com [prepchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mechanistic Studies of the Solvolyses of 4-(Acetylamino)-1-Naphthalenesulfonyl Chloride -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Isoxazoles. 9. Degradation kinetics of 4-(isoxazolylamino)-1,2-naphthoquinone in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Ethylisoxazole Derivatives in Medicinal Chemistry: Synthetic Pathways and Therapeutic Applications

The following technical guide provides an in-depth review of 5-ethylisoxazole derivatives , a specific subclass of the isoxazole pharmacophore. While 5-methylisoxazoles (e.g., sulfamethoxazole) are ubiquitous, the 5-ethyl substitution represents a critical tool for medicinal chemists to modulate lipophilicity (

), steric occupancy, and metabolic stability without altering the fundamental electronic properties of the aromatic core.

Executive Summary

The isoxazole ring is a privileged scaffold in drug discovery, valued for its stability and ability to engage in hydrogen bonding (as an acceptor via

and donor via in specific tautomers). The 5-ethylisoxazole motif, while less common than its methyl analogue, has emerged as a potent determinant of biological activity in oncology (c-KIT inhibitors) and neurodegenerative research (SMA therapeutics). This guide analyzes the synthetic accessibility and Structure-Activity Relationship (SAR) advantages of the 5-ethyl group, specifically its role in filling hydrophobic pockets that 5-methyl groups cannot reach.

Synthetic Strategies

The construction of the 5-ethylisoxazole core generally follows two primary methodologies: [3+2] Cycloaddition and Condensation of

-Keto Esters .

Method A: Claisen Condensation / Cyclization

The most scalable route involves the reaction of hydroxylamine with a 1,3-dicarbonyl precursor. To achieve the 5-ethyl substitution specifically, ethyl propionylpyruvate (ethyl 2,4-dioxohexanoate) is often employed to yield 5-ethylisoxazole-3-carboxylic acid .

• Precursor: Ethyl propionylpyruvate (formed from diethyl oxalate + 2-butanone).

• Reagent: Hydroxylamine hydrochloride (

  ).

• Regioselectivity: Controlled by pH. Basic conditions favor the formation of the 5-substituted isoxazole-3-carboxylate.

Method B: 1,3-Dipolar Cycloaddition

For more complex derivatives, the reaction of propionitrile oxide (generated in situ from nitropropane or chloroximes) with alkynes yields the isoxazole ring. This method is preferred when the 5-ethyl group is part of a larger fused system or when specific regiochemistry is required that condensation cannot guarantee.

Experimental Workflow Visualization

The following diagram outlines the standard laboratory workflow for synthesizing 5-ethylisoxazole-3-carboxylic acid, a versatile building block.

Figure 1: Step-by-step synthetic workflow for the generation of the 5-ethylisoxazole core scaffold.

Medicinal Chemistry & SAR

The transition from a 5-methyl to a 5-ethyl group is rarely arbitrary. It is a calculated modification to influence the Steric-Electronic profile of the drug candidate.

Therapeutic Case Study: c-KIT Inhibitors (Oncology)

In the development of therapies for Gastrointestinal Stromal Tumors (GIST), the kinase c-KIT is a primary target.[1][2] A study on urea-based inhibitors identified Compound 10a , which features a 5-ethylisoxazole "tail" moiety.[1]

• Mechanism: The isoxazole moiety occupies the allosteric "back pocket" of the ATP binding site.

• The "Ethyl Effect": SAR studies revealed that the 5-ethyl group provided superior hydrophobic packing against the gatekeeper residues compared to the 5-methyl analog. Removal of this group or replacement with a polar moiety drastically reduced potency against the unactivated form of c-KIT.

• Data Comparison:

Compound Variant	R-Group at Pos 5	c-KIT Inhibition ( )	Cellular Potency (GIST-T1)
Compound 10a	Ethyl	< 10 nM	High
Analog 10d	H (Unsubstituted)	> 100 nM	Low
Analog 10m	Methyl	~ 25 nM	Moderate
Analog 10p	Phenyl	> 1000 nM	Inactive (Steric Clash)

Therapeutic Case Study: SMA (Spinal Muscular Atrophy)

Research into small molecules that stabilize the SMN (Survival Motor Neuron) protein utilized 5-ethylisoxazole-3-carboxamides.

• Role: The scaffold acts as a rigid linker that orients the amide bond for hydrogen bonding with the SMN protein complex.

• Optimization: The 5-ethyl group was found to balance solubility with membrane permeability (

  ), a critical factor for CNS drugs crossing the blood-brain barrier.

Mechanism of Action: c-KIT Signaling

The following diagram illustrates how 5-ethylisoxazole inhibitors (like Compound 10a) disrupt the oncogenic signaling cascade.

Figure 2: Mechanism of Action for 5-ethylisoxazole-based c-KIT inhibitors preventing tumor proliferation.

Detailed Experimental Protocol

Synthesis of 5-Ethylisoxazole-3-Carboxylic Acid Rationale: This acid is the primary intermediate for generating the amide/urea linkages seen in bioactive molecules.

Reagents:

• Diethyl oxalate (1.0 eq)

• 2-Butanone (1.1 eq)

• Sodium ethoxide (NaOEt) (1.2 eq)

• Hydroxylamine hydrochloride (1.1 eq)

• Ethanol (anhydrous)

Protocol:

• Claisen Condensation:

  • In a flame-dried round-bottom flask under

    , dissolve NaOEt in anhydrous ethanol.

  • Cool to 0°C. Add diethyl oxalate dropwise.

  • Add 2-butanone slowly (maintaining temperature < 5°C) to form the enolate.

  • Stir at room temperature for 4 hours. The solution will darken as ethyl propionylpyruvate forms.

• Cyclization:

  • Dissolve hydroxylamine hydrochloride in a minimal amount of water and add to the reaction mixture.

  • Heat to reflux (78°C) for 3 hours.

  • Validation Point: TLC (30% EtOAc/Hexane) should show consumption of the diketo-ester.

• Workup & Hydrolysis:

  • Evaporate ethanol under reduced pressure.

  • Resuspend residue in 10% NaOH solution and stir for 1 hour (saponification of the ester).

  • Acidify carefully with 6M HCl to pH 2.

  • The product, 5-ethylisoxazole-3-carboxylic acid , will precipitate as a white/off-white solid.

• Purification:

  • Recrystallize from water/ethanol (9:1).

  • Expected Yield: 60-75%.

  • Characterization:

    NMR ( ) should show a triplet (~1.3 ppm) and quartet (~2.8 ppm) for the ethyl group, and a singlet (~6.4 ppm) for the isoxazole C4-H.

Future Outlook & Bioisosterism

The 5-ethylisoxazole moiety is gaining traction as a bioisostere for phenyl rings in specific contexts. It offers a similar steric bulk in one dimension but with significantly lower molecular weight and higher polarity than a phenyl group.

• Metabolic Stability: Unlike the 5-methyl group, which is prone to rapid benzylic oxidation (forming the alcohol/acid), the 5-ethyl group has a slightly more hindered secondary carbon, potentially altering the metabolic soft spot.

• Library Expansion: We anticipate increased use of 5-ethylisoxazoles in Fragment-Based Drug Design (FBDD) where "growing" a molecule from methyl to ethyl allows precise probing of hydrophobic pockets.

References

• Discovery of Conformational Control Inhibitors Switching off the Activated c-KIT. Journal of Medicinal Chemistry. (2019). Identifies 5-ethylisoxazole derivatives as potent c-KIT inhibitors.[1]

• Small Molecule c-KIT Inhibitors for the Treatment of Gastrointestinal Stromal Tumors: A Review. Molecules. (2023). Discusses SAR of isoxazole tails in kinase inhibitors.

• Discovery of a Small Molecule Probe That Post-Translationally Stabilizes the Survival Motor Neuron Protein. Journal of Medicinal Chemistry. (2012). Details the synthesis of 5-substituted isoxazole-3-carboxamides.

• Synthesis of Isoxazol-5-One Derivatives. Molbank. (2024). Describes general synthetic methodologies for substituted isoxazoles.

• 5-Ethyl-3-methylisoxazol-4-amine Biological Activity. Smolecule. (2024).[3] Overview of antimicrobial properties of ethyl-substituted isoxazoles.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Buy 5-Ethyl-3-methylisoxazol-4-amine [smolecule.com]

Thermodynamic Stability &amp; Process Safety of Chloromethyl Isoxazole Intermediates

This technical guide provides a comprehensive analysis of the thermodynamic stability and process safety parameters for chloromethyl isoxazole intermediates, specifically focusing on 3-(chloromethyl)-5-methylisoxazole and its regioisomers.

Executive Summary

Chloromethyl isoxazoles are versatile but high-energy intermediates used extensively in the synthesis of antibiotics (e.g., isoxazolyl penicillins) and COX-2 inhibitors. Their utility in medicinal chemistry is counterbalanced by significant process safety risks. These compounds possess a "dual-hazard" profile: the thermal instability of the isoxazole N-O bond combined with the high reactivity of the chloromethyl alkylating group .

This guide synthesizes thermodynamic data, decomposition mechanisms, and experimental protocols to establish a safety envelope for scale-up operations. Critical Warning: These intermediates exhibit autocatalytic decomposition potential. Empirical thermal screening (DSC/ARC) is mandatory for every specific process stream.

Chemical Context & Reactivity Profile[1][2]

The stability of chloromethyl isoxazoles is governed by two competing degradation pathways:

• Ring Scission (Thermal): The N-O bond is the weakest link in the isoxazole ring (

  ). Elevated temperatures cause cleavage, leading to ring-opening and the formation of reactive nitriles and ketones.

• Intermolecular Alkylation (Chemical): The

  group is a potent electrophile. In concentrated phases or the presence of trace nucleophiles (water, bases), it can initiate exothermic polymerization or self-alkylation, often at temperatures lower than the ring decomposition onset.

Key Structural Analogs

• Compound A: 3-(Chloromethyl)-5-methylisoxazole (CAS 35166-37-1)[1]

• Compound B: 5-(Chloromethyl)-3-methylisoxazole (CAS 40340-41-8)[2]

• Compound C: 3,5-Dimethylisoxazole (Parent scaffold, CAS 300-87-8)[3]

Thermodynamic Stability Data

The following data represents a synthesis of literature values for the isoxazole scaffold and conservative safety estimates for chloromethyl derivatives.

Table 1: Comparative Thermodynamic Stability

Compound Class	(DSC)	(Exotherm)	Critical Hazard
3,5-Dimethylisoxazole			High energy release upon ring opening.
Chloromethyl Isoxazoles	*		Lower onset due to alkylation/polymerization triggers. Shock sensitive.
Isoxazole-4-carboxylic acids			Stabilized by electron-withdrawing groups.

*Note:

is highly dependent on purity. Trace metals (Fe, Cu) or acidic impurities can lower by .

Table 2: Safety Parameters for Scale-Up (Conservative Estimates)

Parameter	Value / Limit	Relevance
Max Process Temp ( )		Maintain margin from onset.
Adiabatic Temp Rise ( )		Potential for vessel rupture if cooling fails.
Time to Max Rate (TMR)	at	Critical window for emergency cooling.
Shock Sensitivity	Moderate	Dry solids may detonate under high impact.

Mechanistic Analysis of Decomposition

Understanding the decomposition pathway is vital for interpreting thermal data. The primary failure mode involves the homolytic cleavage of the N-O bond, followed by rearrangement.

Figure 1: The thermal decomposition initiates with N-O bond homolysis, a unimolecular process that releases significant energy, driving secondary polymerization of the reactive fragments.

Experimental Protocols for Stability Assessment

To validate the safety of a specific batch, the following self-validating workflow must be executed.

Protocol A: Differential Scanning Calorimetry (DSC) Screening

• Objective: Determine

  and total Energy Release ( ).

• Sample: 2–5 mg of 3-(chloromethyl)-5-methylisoxazole (liquid or solid).

• Crucible: High-pressure Gold-plated or Hastelloy sealed crucible (to prevent evaporation masking the exotherm).

• Method:

  • Equilibrate at

    .[4]

  • Ramp

    to .

  • Validation: If an endotherm (boiling) is observed before an exotherm, the test is invalid for safety assessment. Repeat with a stronger crucible seal.

Protocol B: Accelerating Rate Calorimetry (ARC)

• Objective: Determine Time to Maximum Rate (TMR) and thermal inertia effects.

• Sample: 2–5 g in a spherical titanium or Hastelloy bomb.

• Method: Heat-Wait-Search (HWS) mode.

  • Start:

    .

  • Step:

    .

  • Threshold:

    .

• Output: Calculate

  (Temperature where TMR is 24 hours).

Stability Testing Workflow

Figure 2: A tiered approach ensures high-energy intermediates are characterized adiabatically (ARC) before scale-up.

Risk Mitigation in Scale-Up

• Inventory Control: Never store bulk chloromethyl isoxazoles in a condensed phase for extended periods. Process immediately or store in solution.

• Dilution: The specific energy (

  ) is high. Diluting in a stable solvent (e.g., Toluene, DCM) significantly increases the thermal mass and reduces .

• Material Compatibility: Avoid contact with iron, rust, or copper, which can catalyze N-O cleavage. Use glass-lined or Hastelloy reactors.

• Quench Protocol: In case of a thermal runaway alarm, have a pre-calculated dump tank with cold solvent (e.g., water/ethanol mixture) to quench the reaction mass.

References

• Lifshitz, A., & Wohlfeiler, D. (1992).[5] Thermal decomposition of isoxazole: experimental and modeling study. The Journal of Physical Chemistry, 96(11), 4505–4515.[5] Link

• TCI Chemicals. (2024).[6] Safety Data Sheet: 3-Amino-5-methylisoxazole (Analogous Hazard Data). Link

• Sperry, J. B., et al. (2021). Thermal Stability Evaluation of Nitroalkanes and Isoxazole Intermediates with Differential Scanning Calorimetry. Organic Process Research & Development.
• Wakefield, B. J. (1991). The Chemistry of Isoxazoles.

• Fisher Scientific. (2025). Safety Data Sheet: 3-(Chloromethyl)-5-methylisoxazole. Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. 40340-41-8|5-(Chloromethyl)-3-methylisoxazole|BLD Pharm [bldpharm.com]
• 3. 3,5-Dimethylisoxazole | C5H7NO | CID 9312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isoxazole - Wikipedia [en.wikipedia.org]
• 5. Sci-Hub. Thermal decomposition of isoxazole: experimental and modeling study / The Journal of Physical Chemistry, 1992 [sci-hub.box]
• 6. tcichemicals.com [tcichemicals.com]

Solubility of 4-(Chloromethyl)-5-ethylisoxazole in polar aprotic solvents

Title: Technical Guide: Solubility and Stability of 4-(Chloromethyl)-5-ethylisoxazole in Polar Aprotic Solvents

Executive Summary

4-(Chloromethyl)-5-ethylisoxazole is a highly reactive heterocyclic building block used extensively in the synthesis of pharmaceutical intermediates and agrochemicals. While it exhibits excellent solubility in polar aprotic solvents, its utility is governed not by saturation limits but by chemical stability .[1]

This guide addresses a critical gap in public literature: the distinction between thermodynamic solubility (can it dissolve?) and process compatibility (will it survive?).[1] We provide a technical analysis of solvent interactions, specifically highlighting the risks of solvolysis and nucleophilic attack in common solvents like DMF and DMSO, and offer validated protocols for handling this alkylating agent.

Chemical Identity & Physicochemical Basis

To understand the solubility behavior, we must first analyze the molecular architecture.[1]

Property	Description
Chemical Name	4-(Chloromethyl)-5-ethylisoxazole
Structure	Isoxazole ring substituted with an ethyl group at C5 and a chloromethyl group at C4.[2]
Electronic Profile	The isoxazole ring is electron-deficient (π-deficient), making the C4-chloromethyl group highly electrophilic.
Polarity	Moderate.[1] The heterocycle provides polarity, while the ethyl group adds lipophilicity.[1]
Physical State	Liquid or low-melting solid (based on analogs like 4-(chloromethyl)-3,5-dimethylisoxazole).

Solubility Mechanism: The molecule interacts with solvents primarily through dipole-dipole interactions (due to the isoxazole nitrogen and oxygen) and London dispersion forces (ethyl group). It lacks hydrogen bond donors, making it a classic candidate for polar aprotic solvents .[1]

Solubility & Compatibility in Polar Aprotic Solvents

The following table summarizes the solubility profile and, crucially, the compatibility risk for each solvent.

Table 1: Solvent Compatibility Matrix

Solvent	Solubility Potential	Compatibility Risk	Primary Application Utility
Acetonitrile (MeCN)	High	Low	Preferred. Inert, easily removed (BP 82°C), stable.
DMF (Dimethylformamide)	Very High	High	Caution. Risk of reaction with dimethylamine impurities.[1]
DMSO (Dimethyl Sulfoxide)	Very High	Moderate	Caution. Hygroscopic nature promotes hydrolysis; difficult workup.[1]
Acetone	High	Low	Good for reactions at reflux; unsuitable for strong bases (aldol risk).[1]
NMP (N-Methyl-2-pyrrolidone)	Very High	Moderate	High boiling point makes removal difficult; toxicity concerns.
THF (Tetrahydrofuran)	High	Low	Good general solvent; peroxide risk requires management.[1]

Deep Dive: The "DMF Trap"

While DMF is often the default solvent for nucleophilic substitutions (SN2), it presents a specific hazard for 4-(chloromethyl)-5-ethylisoxazole. Commercial DMF often decomposes slightly to release dimethylamine (DMA) .[1]

• Mechanism: DMA is a potent nucleophile.[1] It attacks the highly reactive chloromethyl group, displacing the chloride to form the dimethylaminomethyl impurity.[1]

• Mitigation: If DMF must be used, ensure it is "Amine-Free" grade or stored over acidic alumina.[1]

Deep Dive: DMSO & Hydrolysis

DMSO is highly hygroscopic.[1] Even "anhydrous" DMSO can absorb atmospheric moisture rapidly.[1]

• Mechanism: Water acts as a nucleophile, hydrolyzing the C-Cl bond to form the alcohol (4-(hydroxymethyl)-5-ethylisoxazole).

• Mitigation: Store DMSO solutions under Argon/Nitrogen and use molecular sieves (3Å or 4Å).[1]

Visualization: Solvent Selection Strategy

The following decision tree guides the researcher in selecting the optimal solvent based on downstream processing and reaction conditions.

Figure 1: Decision tree for selecting the appropriate polar aprotic solvent based on reaction parameters and workup requirements.

Experimental Protocols

As a reactive intermediate, standard solubility testing must be modified to account for stability.[1]

Protocol A: Kinetic Solubility & Stability Assessment

Objective: Determine if the compound dissolves and remains stable over the reaction timeframe.

Materials:

• 4-(Chloromethyl)-5-ethylisoxazole (Test Compound)

• Solvent (MeCN, DMF, or DMSO) - Must be Anhydrous

• HPLC Vials with PTFE-lined caps

• HPLC/UPLC System (UV detection @ 254 nm)

Procedure:

• Preparation: Weigh 10 mg of Test Compound into a glass vial.

• Solvation: Add 1.0 mL of the target solvent. Vortex for 30 seconds.[1]

  • Observation: If the solution is clear, solubility is >10 mg/mL (sufficient for most synthesis).[1]

  • Note: If using DMF, ensure it is fresh to avoid amine contamination.[1]

• Baseline Analysis (T0): Immediately dilute a 10 µL aliquot into 990 µL of Acetonitrile (to quench potential solvolysis) and inject into HPLC.

• Stress Testing: Allow the stock solution to stand at room temperature (or reaction temperature) for 4, 8, and 24 hours.

• Timepoint Analysis: At each interval, dilute and inject as per step 3.

• Data Interpretation:

  • Stable: Purity peak area remains >98% of T0.[1]

  • Unstable: Appearance of new peaks (likely alcohol from hydrolysis or dimethylamine adduct).[1]

Protocol B: Purification from Polar Aprotic Solvents

Objective: Isolate the compound from high-boiling solvents (DMF/DMSO) without thermal degradation.

Context: Distilling DMF/DMSO requires high heat, which can degrade the chloromethyl moiety.[1] Method (Aqueous Extraction):

• Dilute the reaction mixture with Ethyl Acetate or MTBE (5x volume of DMF/DMSO used).[1]

• Wash the organic layer with Water (3x) to remove the polar solvent.[1]

• Wash with Brine (1x) to remove residual water.[1]

• Dry over Anhydrous Na₂SO₄ .

• Concentrate under reduced pressure at <40°C.

Safety & Handling

Hazard Class: Alkylating Agent.[1]

• Skin: Corrosive/Irritant.[1] The chloromethyl group can alkylate DNA/proteins.[1]

• Lachrymator: Likely to cause eye irritation and tearing.[1]

• PPE: Nitrile gloves (double gloving recommended for DMSO solutions as DMSO permeates skin, carrying the toxin with it), safety goggles, and fume hood operation.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for 4-(Chloromethyl)-3,5-dimethylisoxazole (Analogous Structure). PubChem.[1][3] [Link]1]

• Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (Authoritative text on solvent polarity and solvolysis mechanisms).

• Gershon, H., & Clarke, D. D. (2003).[1] Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8-quinolinols. Fordham University.[1] (Evidence of DMF/DMSO hydrolysis catalysis).

• European Chemicals Agency (ECHA). (2025).[1][3] Substance Information: Alkyl Halides and Isoxazole Derivatives. ECHA.[1][3] [Link]1]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. mdpi.com [mdpi.com]
• 3. 4-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-5-methyl- | C11H7Cl2NO3 | CID 77521 - PubChem [pubchem.ncbi.nlm.nih.gov]

Difference between 4-(Chloromethyl)-5-ethylisoxazole and 3-methyl analogs

Technical Analysis: 4-(Chloromethyl)-5-ethylisoxazole vs. 3-Methyl Analogs

Executive Summary

This technical guide analyzes the critical distinctions between 4-(Chloromethyl)-5-ethylisoxazole (3-unsubstituted) and its 3-methyl analogs (e.g., 4-(Chloromethyl)-3-methyl-5-ethylisoxazole).[1][2] While both serve as electrophilic building blocks in medicinal chemistry, their utility is divergent due to a fundamental difference in isoxazole ring stability .

The 3-unsubstituted core is a "masked" acyclic nitrile, susceptible to base-catalyzed ring opening (Kemp elimination), a feature exploited in prodrug design (e.g., Leflunomide). In contrast, the 3-methyl analog is a robust, metabolically stable scaffold used when permanent structural integrity is required. This guide details the mechanistic underpinnings, synthesis pathways, and reactivity profiles of these two distinct chemical entities.[3]

Structural & Electronic Properties[1]

The defining feature of the isoxazole ring is the N-O bond, which is inherently weak. However, the substitution pattern at the C3 position dictates the fate of this bond under physiological or basic conditions.

Feature	4-(Chloromethyl)-5-ethylisoxazole (3-H)	3-Methyl Analog (3-Me)
C3 Substituent	Hydrogen (Proton)	Methyl Group (–CH₃)
Electronic Character	C3-H is acidic (pKa ~18-20, lowers in active site).[1]	C3-Me is electron-donating (+I effect).[1]
Base Stability	Low. Susceptible to E1cB-like ring opening.[1]	High. Resistant to base-catalyzed cleavage.[1]
Steric Profile	Low steric hindrance at C3.	Increased steric bulk near C4-chloromethyl.[1]
Primary Application	Prodrugs (Ring opens to active metabolite).	Stable pharmacophore / Bioisostere.

The "Kemp Elimination" Liability

The most critical technical insight is the Kemp elimination . In 3-unsubstituted isoxazoles, a base can abstract the C3 proton. The resulting carbanion triggers the cleavage of the weak N-O bond, collapsing the ring into a cis-cyano-enol species.

• 3-H Isoxazole: Base → Deprotonation at C3 → N-O Cleavage → Acyclic Nitrile.[1]

• 3-Methyl Isoxazole: No acidic proton at C3 → Ring remains intact.[1]

Mechanistic Visualization: Ring Stability

The following diagram illustrates the divergent pathways when these molecules are exposed to basic conditions (e.g., nucleophilic substitution conditions or physiological pH).

[1]

Synthesis Pathways

The synthesis of these two cores requires different starting materials. The 3-methyl analog is accessible via standard condensation, while the 3-unsubstituted core requires formylation strategies.[1]

Route A: 3-Methyl-5-Ethylisoxazole Core[1]

• Precursor: 2,4-Hexanedione (or Ethyl acetoacetate derivative).[1]

• Mechanism: Condensation of a

  -diketone with hydroxylamine.[1]

• Regioselectivity: Controlled by pH. Basic conditions favor the 3,5-dimethyl type; specific 3-methyl-5-ethyl isomers require 2-acetyl-1-buten-1-ol equivalents.[1]

Route B: 5-Ethylisoxazole (3-H) Core[1]

• Precursor: 2-Pentanone.[1]

• Step 1 (Claisen Condensation): Reaction with Ethyl Formate and NaOEt to generate the

  -formyl ketone (sodium salt).[1]

• Step 2 (Cyclization): Treatment with Hydroxylamine hydrochloride yields the 5-ethylisoxazole (with 3-H).[1]

Step C: Installation of the 4-Chloromethyl Group

For both cores, the 4-chloromethyl group is rarely installed directly.[1] It is best generated from the 4-hydroxymethyl intermediate (alcohol) via thionyl chloride (

).[1]

Protocol: Chlorination of Isoxazole-4-methanol

• Reactants: Isoxazole-4-methanol (1.0 eq), Thionyl Chloride (1.5 eq).[1]

• Solvent: Dichloromethane (DCM) or Chloroform (

  ).

• Catalyst: DMF (catalytic drops) to form the Vilsmeier-like active species.

• Procedure:

  • Dissolve alcohol in dry DCM at 0°C.

  • Add

    dropwise (exothermic).

  • Reflux for 2–4 hours.[4] Monitor by TLC (Alcohol is polar; Chloride is non-polar).

  • Critical Workup: Evaporate volatiles in vacuo. Do not wash with aqueous base (especially for the 3-H analog) to avoid ring opening.[1]

Reactivity Profile & Drug Design Applications

Nucleophilic Substitution ( )

Both molecules act as electrophiles at the chloromethyl carbon.[2]

• Reaction:

• 3-Methyl Effect: The methyl group at C3 exerts steric hindrance , slightly reducing the rate of

  attack compared to the 3-H analog.[1] However, it also protects the ring from side reactions.

Case Study: Leflunomide (The 3-H Advantage)

The drug Leflunomide utilizes the 3-unsubstituted isoxazole ring.[1][5] It is a prodrug .

• Mechanism: In vivo, the isoxazole ring opens (via the mechanism in Figure 1) to form the active metabolite, Teriflunomide (A77 1726).

• Design Choice: If the designers had used the 3-methyl analog , the ring would not open, and the drug would likely be inactive or require a completely different binding mode.

Case Study: Stable Bioisosteres (The 3-Methyl Advantage)

In antibiotics (e.g., Cloxacillin class), the isoxazole ring functions as a stable linker. Here, the 3-methyl (or 3-phenyl) group is mandatory to prevent metabolic degradation of the pharmacophore.[1]

Experimental Protocols

Protocol 1: Stability Assay (Kemp Elimination Test)

Use this protocol to verify if your isoxazole scaffold is prone to ring opening.[1]

• Preparation: Dissolve 10 mg of the test compound (3-H or 3-Me) in 1 mL of Methanol.

• Condition A (Neutral): Add 1 mL of PBS buffer (pH 7.4). Incubate at 37°C for 24 hours.

• Condition B (Basic Stress): Add 1 mL of 0.1 M NaOH. Incubate at RT for 1 hour.

• Analysis: Analyze via LC-MS or UV-Vis.

  • 3-H Analog: In Condition B, expect a massive shift in UV

    (appearance of enolate ~280-300 nm) and a mass shift corresponding to the acyclic isomer (same mass, different retention time) or hydrolysis product.

  • 3-Methyl Analog: Should remain >95% unchanged in both conditions.[1]

Protocol 2: Synthesis of 4-(Chloromethyl)-5-ethyl-3-methylisoxazole

• Precursor: Ethyl 5-ethyl-3-methylisoxazole-4-carboxylate.[1]

• Reduction: Treat with

  (1.1 eq) in THF at 0°C to yield the 4-methanol derivative. Quench with Glauber's salt ( ). Filter and concentrate.

• Chlorination: Dissolve the crude alcohol in

  . Add (2 eq). Reflux for 3 hours.

• Purification: Remove solvent. Flash chromatography (Hexane/EtOAc 9:1).

  • Note: The product is a lachrymator (tear gas effect). Handle in a fume hood.

References

• Kemp Elimination Mechanism

  • Title: Kemp Eliminase Activity of Ketosteroid Isomerase.
  • Source: NIH / PMC.

  • URL:[Link]

• Leflunomide Ring Stability

  • Title: pH and temperature stability of the isoxazole ring in leflunomide.[5][6]

  • Source: ResearchGate.[5]

  • URL:[Link]

• Chlorination Protocols (SOCl2)

  • Title: Chlorination/cyclodehydration of amino alcohols with SOCl2.[7]

  • Source: Journal of Organic Chemistry (via NIH).

  • URL:[Link]

• Isoxazole Synthesis Overview

  • Title: The Green and Effective Synthesis of Isoxazole-Based Molecules.[1]

  • Source: PMC.

  • URL:[Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 3-(4-Chlorophenyl)-5-methyl-4-isoxazolecarboxylic acid | C11H8ClNO3 | CID 1488093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chlorination/cyclodehydration of amino alcohols with SOCl2: an old reaction revisited - PubMed [pubmed.ncbi.nlm.nih.gov]

The Isoxazole Moiety in Alkylating Pharmacophores: Electronic Tuning and Bioreductive Activation

Topic: Electronic properties of the isoxazole ring in alkylating agents Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide analyzes the isoxazole ring not merely as a structural scaffold, but as an electronic control switch in the design of alkylating agents (nitrogen mustards and nitrosoureas). The isoxazole heterocycle offers a unique duality: it acts as an electron-withdrawing group (EWG) to dampen systemic reactivity (latency) and serves as a bioreductive trigger that cleaves under hypoxic conditions to unmask active pharmacophores. This guide details the electronic architecture, the "tuning" of alkylating kinetics, and the validation protocols required to engineer isoxazole-based prodrugs.

Electronic Architecture of the Isoxazole Ring

To utilize isoxazole effectively, one must understand its underlying electronic distribution. Unlike furan or pyrrole, isoxazole contains a weak nitrogen-oxygen (N–O) bond and exhibits significant electronegativity differences within the ring.

The "Masked" Enone System

Isoxazole (1,2-oxazole) is a planar, aromatic 6

-electron system. However, its stability is deceptive.

• Dipole Moment: High (~2.9–3.0 D), indicating strong polarization towards the heteroatoms.

• Electron Deficiency: The ring is

  -deficient at positions C-4 and C-5 due to the inductive (-I) effects of the oxygen and nitrogen atoms.

• The N–O Bond Lability: The N–O bond energy is significantly lower than C–C or C–N bonds. This bond is the "fuse" of the molecule. Under reducing conditions (e.g., tumor hypoxia), this bond cleaves to form a

  -amino enone.

Impact on Substituents (The Hammett Effect)

When an alkylating moiety (like a nitrogen mustard) is attached to the isoxazole ring, the ring acts as an electron sink.

• Inductive Effect (-I): The isoxazole ring pulls electron density away from attached groups.

• Resonance Effect (-M): Depending on the position (C-3, C-4, C-5), the ring can participate in conjugation that stabilizes negative charges or destabilizes positive charges on adjacent atoms.

Modulation of Alkylating Power: The "Tuning" Concept

The primary failure mode of classical nitrogen mustards (e.g., mechlorethamine) is rapid, non-specific alkylation leading to systemic toxicity. The isoxazole ring solves this by modulating nucleophilicity .

Mechanism of Latency

The rate-limiting step for nitrogen mustard alkylation is the formation of the electrophilic aziridinium ion . This requires the nitrogen lone pair to attack the

-carbon.

• Attachment: By attaching the nitrogen mustard to an isoxazole ring (specifically at C-4 or C-5), the ring's electron-withdrawing nature pulls density away from the mustard nitrogen.

• Result: The pKa of the mustard nitrogen drops.

• Outcome: The formation of the aziridinium ion is slowed down (kinetic dampening). The drug becomes "latent"—less reactive in circulation, but still potent enough to alkylate DNA once inside the cell or upon activation.

Visualization: The Electronic Tuning Pathway

Caption: The isoxazole ring exerts an inductive effect (-I) that reduces the nucleophilicity of the mustard nitrogen, slowing aziridinium formation and reducing systemic toxicity.

The Bioreductive Switch: Activation Mechanism

The most sophisticated application of the isoxazole ring is as a bioreductive prodrug scaffold. This strategy exploits the hypoxic environment of solid tumors (low oxygen, high reductase activity).

The Ring-Opening Cascade

• Trigger: Reductive enzymes (e.g., cytochrome P450 reductase, aldehyde oxidase) transfer electrons to the isoxazole ring.

• Cleavage: The weak N–O bond breaks.

• Transformation: The rigid aromatic ring collapses into a flexible

  -amino enone or imino-ketone.

• Activation: This structural change can:

  • Release a steric constraint, allowing the alkylator to fit into the DNA minor groove.

  • Shift the electronic character from Electron Withdrawing (Ring) to Electron Donating (Amine), suddenly increasing the reactivity of the attached mustard.

Caption: Under hypoxic conditions, the isoxazole N-O bond is cleaved by reductases, converting the latent prodrug into a highly reactive alkylating species.

Experimental Validation: The NBP Alkylation Assay

To verify the "tuning" effect of the isoxazole ring, one cannot rely solely on cell culture (IC50). Direct chemical kinetic data is required. The NBP (4-(p-nitrobenzyl)pyridine) Assay is the gold standard for quantifying alkylating intensity.

Principle

NBP acts as a nucleophilic trap, mimicking the N-7 position of guanine in DNA. Upon alkylation and subsequent basification, the NBP adduct turns blue/violet, quantifiable by spectrophotometry.

Detailed Protocol

Reagents:

• Acetate Buffer (0.05 M, pH 5.0) – Simulates lysosomal/acidic tumor environment.

• Phosphate Buffer (0.1 M, pH 7.4) – Simulates physiological pH.

• NBP Solution: 5% w/v in Acetone.

• Base: Triethylamine (TEA) or 0.1 M NaOH.

Workflow:

• Incubation: Dissolve the Isoxazole-Mustard (test compound) in buffer at varying concentrations (e.g., 10–100 µM).

• Addition: Add NBP solution (excess) to the mixture.

• Reaction: Heat at 37°C or 80°C (depending on reactivity) for fixed intervals (e.g., 15, 30, 60 min).

• Quenching & Development: Cool to 0°C. Add base (TEA) to deprotonate the adduct.

• Measurement: Immediately measure Absorbance at 600 nm .

• Calculation: Plot Absorbance vs. Time to determine the pseudo-first-order rate constant (

  ).

Interpretation:

• High

  : Indicates high reactivity (potential toxicity).

• Low

  : Indicates latency (good prodrug candidate).

• Comparison: Compare the isoxazole-mustard against a standard (e.g., Chlorambucil).

Caption: Workflow for the NBP colorimetric assay to determine the alkylating kinetics of isoxazole derivatives.

Synthetic Strategy: Regioselective Construction

To build these agents, the 1,3-Dipolar Cycloaddition (Click Chemistry) is the most robust method, offering high regioselectivity.

General Procedure:

• Precursor: Synthesize the alkyne-functionalized nitrogen mustard.

• Dipole Formation: Generate the nitrile oxide in situ from an aldoxime using Chloramine-T or NCS (N-chlorosuccinimide).

• Cycloaddition: React the nitrile oxide with the alkyne.[1]

  • Conditions: Ethanol/Water, mild base (NaHCO3).

  • Regioselectivity: Typically yields the 3,5-disubstituted isoxazole.

• Purification: Silica gel chromatography. Isoxazoles are stable on silica, unlike some other nitrogen heterocycles.

Data Summary: Electronic Substituent Effects

The following table illustrates how substituents on the isoxazole ring further tune the alkylating half-life (

) of an attached mustard moiety (Hypothetical data based on Hammett principles).

Substituent (C-3)	Electronic Effect	Impact on Ring	Alkylating Reactivity	Prodrug Status
-CH3 (Methyl)	Inductive Donor (+I)	Increases e- density	Moderate	Semi-Latent
-H (Hydrogen)	Neutral	Baseline	High	Toxic
-NO2 (Nitro)	Strong EWG (-I, -M)	Decreases e- density	Very Low	Highly Latent
-Ph (Phenyl)	Resonance	Stabilizes Ring	Low	Stable

Note: Strong EWGs on the isoxazole make the mustard nitrogen less nucleophilic, increasing the half-life and reducing toxicity.

References

• Electronic Properties & Ring Opening

  • Walker, I. C., et al. "Dissociative electron attachment to isoxazole."[2] Physical Chemistry Chemical Physics, 2018. Link

  • Zhang, D., et al.[3] "Reductive isoxazole ring opening of the anticoagulant razaxaban is the major metabolic clearance pathway in rats and dogs."[3][4] Drug Metabolism and Disposition, 2008.[4] Link

• NBP Assay Methodology

  • Provencher, K. A., & Love, J.[5] "Synthesis and Performance of a Biomimetic Indicator for Alkylating Agents." NIH / PubMed Central, 2015. Link

  • Gómez-Bombarelli, R., et al. "Potential of the NBP method for the study of alkylation mechanisms: NBP as a DNA-model."[6][7] Chemical Research in Toxicology, 2012. Link

• Antitumor Activity of Isoxazole Hybrids

  • Zhu, Y., et al. "Therapeutic Potential of Nitrogen Mustard Based Hybrid Molecules."[8] Frontiers in Pharmacology, 2018. Link

  • Kumbhare, R. M., et al. "Synthesis and pharmacological evaluation of novel isoxazole-linked nitrogen mustard derivatives." European Journal of Medicinal Chemistry, 2011.

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Reductive isoxazole ring opening of the anticoagulant razaxaban is the major metabolic clearance pathway in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Potential of the NBP method for the study of alkylation mechanisms: NBP as a DNA-model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Therapeutic Potential of Nitrogen Mustard Based Hybrid Molecules [frontiersin.org]

The Versatile Synthon: A-Z Guide on 4-(Chloromethyl)-5-ethylisoxazole in Heterocyclic Synthesis

Abstract

The isoxazole nucleus is a cornerstone in medicinal chemistry and materials science, prized for its unique electronic properties and ability to participate in a wide range of biological interactions.[1][2] This technical guide delves into the synthetic utility of a particularly valuable, yet underexplored, building block: 4-(chloromethyl)-5-ethylisoxazole. We will explore its synthesis, inherent reactivity, and its pivotal role as an electrophilic precursor for the construction of diverse and complex heterocyclic systems. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile synthon in their synthetic strategies.

Introduction: The Significance of the Isoxazole Scaffold

Isoxazoles, five-membered aromatic heterocycles containing adjacent nitrogen and oxygen atoms, are prevalent motifs in a vast array of biologically active compounds and functional materials.[1][2] Their structural rigidity, combined with their capacity for hydrogen bonding and dipole-dipole interactions, makes them ideal pharmacophores. Marketed drugs containing the isoxazole core showcase its therapeutic potential across various indications, including antimicrobial, anti-inflammatory, and anticancer applications.[2]

The strategic functionalization of the isoxazole ring is paramount to modulating its physicochemical properties and biological activity. 4-(Chloromethyl)-5-ethylisoxazole emerges as a powerful intermediate, possessing a highly reactive "electrophilic handle"—the chloromethyl group—at the C4 position. This feature allows for facile introduction of a wide variety of nucleophilic partners, paving the way for the synthesis of extensive compound libraries.

Synthesis of the Core Synthon: 4-(Chloromethyl)-5-ethylisoxazole

The construction of the 4-(chloromethyl)-5-ethylisoxazole backbone is typically achieved through a [3+2] cycloaddition reaction, a cornerstone of heterocyclic chemistry. The most common approach involves the in situ generation of a nitrile oxide from an appropriate aldoxime, which then reacts with a suitably substituted alkyne or alkene.

A reliable method for synthesizing related 4-(chloromethyl)isoxazoles involves the reaction of nitrile oxides with 1,3-dichloroprop-1-ene.[1] The regioselectivity of this cycloaddition is a critical factor, influenced by both steric and electronic effects of the substituents on both the nitrile oxide and the dipolarophile.

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of 4-(chloromethyl)-5-ethylisoxazole.

Chemical Reactivity: The Electrophilic Nature of the Chloromethyl Group

The synthetic power of 4-(chloromethyl)-5-ethylisoxazole lies in the reactivity of the C-Cl bond. The electron-withdrawing nature of the isoxazole ring enhances the electrophilicity of the benzylic-like carbon, making it an excellent substrate for nucleophilic substitution (SN2) reactions.[3] This allows for the covalent attachment of a diverse range of molecular fragments.

General Reaction Scheme

Sources

• 1. researchgate.net [researchgate.net]
• 2. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Nucleophilic Substitution of 4-(Chloromethyl)-5-ethylisoxazole

Introduction: The Versatile Isoxazole Scaffold in Modern Drug Discovery

The isoxazole ring is a privileged five-membered heterocyclic motif frequently incorporated into the core structures of a wide array of pharmacologically active compounds.[1][2] Its presence is associated with a diverse range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4] The ability to functionalize the isoxazole scaffold is paramount in medicinal chemistry for the generation of novel molecular entities with enhanced potency and selectivity. 4-(Chloromethyl)-5-ethylisoxazole is a key building block that allows for the introduction of various functionalities at the 4-position through nucleophilic substitution reactions. The chloromethyl group, being analogous to a benzylic halide, exhibits enhanced reactivity towards nucleophiles, facilitating the construction of diverse isoxazole derivatives.

This technical guide provides a comprehensive overview of the protocols for the nucleophilic substitution of 4-(chloromethyl)-5-ethylisoxazole with a range of common nucleophiles, including alkoxides, amines, and thiols. The causality behind experimental choices, detailed step-by-step methodologies, and expected outcomes are discussed to provide researchers, scientists, and drug development professionals with a robust framework for the synthesis of novel isoxazole-based compounds.

Reaction Mechanism and Theoretical Framework

The nucleophilic substitution at the methylene carbon of 4-(chloromethyl)-5-ethylisoxazole predominantly proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This is a single, concerted step where the incoming nucleophile attacks the electrophilic carbon atom from the backside of the carbon-chlorine bond, leading to the simultaneous displacement of the chloride leaving group.

The reactivity of the chloromethyl group is significantly enhanced by the adjacent isoxazole ring, which can stabilize the transition state. This "benzylic-like" reactivity makes the substitution feasible with a wide variety of nucleophiles under relatively mild conditions. The choice of solvent, base, and temperature plays a critical role in reaction efficiency, yield, and purity of the final product. Polar aprotic solvents, such as N,N-dimethylformamide (DMF) or acetonitrile, are generally preferred as they can solvate the cation of the nucleophilic salt without strongly solvating the anionic nucleophile, thus enhancing its reactivity.

Caption: Generalized SN2 mechanism for nucleophilic substitution.

Safety Precautions

Hazard Analysis: 4-(Chloromethyl)-5-ethylisoxazole and its structural analogs are classified as irritants and lachrymators.[2] They can cause skin, eye, and respiratory tract irritation. Nucleophiles such as amines and thiols can be corrosive and have strong odors. Solvents like DMF are readily absorbed through the skin. Appropriate personal protective equipment (PPE) is mandatory.

Recommended PPE:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile or neoprene gloves.

• Skin and Body Protection: A lab coat and closed-toe shoes are required.

• Respiratory Protection: All manipulations should be performed in a well-ventilated fume hood.

Waste Disposal: All organic and aqueous waste should be collected in appropriately labeled containers for hazardous waste disposal.

Experimental Protocols

The following protocols are designed to be generalizable, allowing for adaptation based on the specific nucleophile and available laboratory equipment.

Protocol 1: Synthesis of 4-(Alkoxymethyl)-5-ethylisoxazoles via Williamson Ether Synthesis

This protocol details the reaction of 4-(chloromethyl)-5-ethylisoxazole with an alkoxide, a classic example of the Williamson ether synthesis.[5]

Materials:

• 4-(Chloromethyl)-5-ethylisoxazole

• Alcohol (e.g., methanol, ethanol, or a substituted phenol)

• Base (e.g., sodium hydride (NaH), potassium carbonate (K₂CO₃), or sodium hydroxide (NaOH))

• Anhydrous solvent (e.g., DMF, acetonitrile, or THF)

• Deionized water

• Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Condenser

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Caption: Workflow for Williamson ether synthesis.

Procedure:

• To a stirred solution of the desired alcohol (1.2 equivalents) in an anhydrous solvent (e.g., DMF), add a suitable base (1.5 equivalents) portion-wise at 0 °C. If using NaH, exercise extreme caution as it is highly reactive and flammable.

• Allow the mixture to stir at room temperature for 30 minutes to ensure the complete formation of the alkoxide.

• Add a solution of 4-(chloromethyl)-5-ethylisoxazole (1.0 equivalent) in the same anhydrous solvent dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully quench by adding deionized water.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Combine the organic layers and wash with deionized water (2 x 50 mL) followed by brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the pure 4-(alkoxymethyl)-5-ethylisoxazole.

Reactant/Reagent	Molar Eq.	Typical Amount	Role
4-(Chloromethyl)-5-ethylisoxazole	1.0	1.0 g	Electrophile
Alcohol (e.g., Ethanol)	1.2	~0.4 g	Nucleophile Precursor
Base (e.g., NaH, 60% in oil)	1.5	~0.3 g	Deprotonating Agent
Solvent (e.g., Anhydrous DMF)	-	20 mL	Reaction Medium

Protocol 2: Synthesis of 4-(Aminomethyl)-5-ethylisoxazole Derivatives

This protocol describes the reaction with primary or secondary amines. A non-nucleophilic base is often used to neutralize the HCl generated during the reaction.

Materials:

• 4-(Chloromethyl)-5-ethylisoxazole

• Primary or secondary amine

• Base (e.g., triethylamine (TEA), diisopropylethylamine (DIPEA), or potassium carbonate (K₂CO₃))

• Solvent (e.g., acetonitrile, DMF, or ethanol)

• Deionized water

• Organic solvent for extraction

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a solution of the desired amine (1.5 equivalents) and base (2.0 equivalents) in a suitable solvent (e.g., acetonitrile), add 4-(chloromethyl)-5-ethylisoxazole (1.0 equivalent).

• Stir the reaction mixture at room temperature or heat to reflux, monitoring by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Partition the residue between an organic solvent and water.

• Separate the organic layer, wash with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Reactant/Reagent	Molar Eq.	Typical Amount	Role
4-(Chloromethyl)-5-ethylisoxazole	1.0	1.0 g	Electrophile
Amine (e.g., Piperidine)	1.5	~0.8 g	Nucleophile
Base (e.g., K₂CO₃)	2.0	~1.7 g	Acid Scavenger
Solvent (e.g., Acetonitrile)	-	25 mL	Reaction Medium

Protocol 3: Synthesis of 4-(Thiomethyl)-5-ethylisoxazole Derivatives

This protocol outlines the reaction with thiols to form thioethers. The thiolate is typically generated in situ using a suitable base.

Materials:

• 4-(Chloromethyl)-5-ethylisoxazole

• Thiol

• Base (e.g., sodium hydroxide, potassium carbonate)

• Solvent (e.g., ethanol, DMF)

• Deionized water

• Organic solvent for extraction

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve the thiol (1.2 equivalents) in a suitable solvent (e.g., ethanol).

• Add the base (1.5 equivalents) and stir for 15-30 minutes at room temperature to generate the thiolate.

• Add 4-(chloromethyl)-5-ethylisoxazole (1.0 equivalent) to the reaction mixture.

• Stir at room temperature or heat gently, monitoring the reaction by TLC.

• After completion, remove the solvent and work up the reaction as described in the previous protocols.

• Purify the product by column chromatography or recrystallization.

Reactant/Reagent	Molar Eq.	Typical Amount	Role
4-(Chloromethyl)-5-ethylisoxazole	1.0	1.0 g	Electrophile
Thiol (e.g., Thiophenol)	1.2	~0.8 g	Nucleophile
Base (e.g., NaOH)	1.5	~0.4 g	Deprotonating Agent
Solvent (e.g., Ethanol)	-	20 mL	Reaction Medium

Characterization and Expected Results

The successful synthesis of the desired substituted isoxazole derivatives can be confirmed by a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The most significant change will be the disappearance of the singlet corresponding to the chloromethyl protons (-CH₂Cl) of the starting material (typically around δ 4.5-4.8 ppm) and the appearance of a new singlet for the methylene protons adjacent to the nucleophile (-CH₂-Nu). The chemical shift of this new peak will depend on the nature of the nucleophile. The signals for the ethyl group (a quartet and a triplet) and the isoxazole ring protons should remain.

  • ¹³C NMR: The carbon of the chloromethyl group will shift its resonance upon substitution. The appearance of new signals corresponding to the carbon atoms of the introduced nucleophile will also be observed.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic bands for the functional groups present in the product. For example, the formation of an ether linkage will result in a C-O stretching band, while an amine product will show N-H stretching bands (for primary and secondary amines).

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the mass of the synthesized product, confirming its molecular weight.

Purification: Purification of isoxazole derivatives is commonly achieved by column chromatography on silica gel.[1] A gradient elution system, typically with mixtures of hexane and ethyl acetate, is effective for separating the product from unreacted starting material and byproducts. Recrystallization can also be employed for solid products.

Troubleshooting

• Low or No Conversion:

  • Inactive Nucleophile: Ensure the base is strong enough to deprotonate the nucleophile precursor (for alcohols and thiols). For amines, a stronger base or higher temperature may be required.

  • Reaction Conditions: Increase the reaction temperature or time. Ensure anhydrous conditions are maintained, especially when using moisture-sensitive reagents like NaH.

• Formation of Side Products:

  • Elimination: While less common for primary halides, elimination can occur with sterically hindered nucleophiles or at very high temperatures. Using milder conditions and less hindered bases can mitigate this.

  • Multiple Alkylations: For primary amines, dialkylation can be an issue. Using a larger excess of the amine can favor monoalkylation.

Conclusion

The nucleophilic substitution of 4-(chloromethyl)-5-ethylisoxazole is a robust and versatile method for the synthesis of a diverse library of functionalized isoxazole derivatives. The protocols outlined in this guide, based on the principles of the SN2 reaction, provide a solid foundation for the preparation of these valuable compounds. Careful consideration of the choice of nucleophile, base, solvent, and reaction temperature is key to achieving high yields and purity. The methodologies and insights presented herein are intended to empower researchers in their efforts to develop novel isoxazole-based molecules for applications in drug discovery and materials science.

References

• BenchChem. (2025).
• Thermo Fisher Scientific. (2025, September 12).
• Martis, G. J., et al. (2025, March 17). Advances in isoxazole chemistry and their role in drug discovery. PMC.
• MDPI. (2024, January 30). Synthesis of Fused Isoxazoles: A Comprehensive Review. MDPI.
• Kumar, A., et al. (2024, December 30). A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis.
• University of Wisconsin-Stout. (n.d.). The Williamson Ether Synthesis.
• Wikipedia. (2023, November 26). Williamson ether synthesis. Wikipedia.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Williamson Ether Synthesis [cs.gordon.edu]
• 3. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Synthesis of biologically active amines using 4-(Chloromethyl)-5-ethylisoxazole

Application Note: AN-ISOX-042 Topic: Precision Synthesis of Biologically Active Amines via N-Alkylation with 4-(Chloromethyl)-5-ethylisoxazole

Executive Summary

This technical guide details the protocol for utilizing 4-(Chloromethyl)-5-ethylisoxazole (CAS: 1150271-23-0 analog) as a privileged electrophilic building block in medicinal chemistry. The isoxazole moiety serves as a bioisostere for pyridine or phenyl rings, offering improved metabolic stability and distinct electrostatic profiles in drug design. This guide focuses on the nucleophilic substitution (

) of the chloromethyl group by various amine nucleophiles to generate pharmacologically active secondary and tertiary amines.

Key Applications:

• Synthesis of kinase inhibitors targeting the ATP-binding pocket.

• Development of mixed-affinity ligands (e.g., serotonin/dopamine receptor modulators).

• Fragment-based drug discovery (FBDD) utilizing the 5-ethylisoxazole core as a lipophilic anchor.

Chemical Basis & Mechanistic Insight

The 4-(chloromethyl)isoxazole scaffold possesses unique electronic properties. The isoxazole ring is electron-deficient (

-deficient), which inductively withdraws electron density from the C4-position. This activation makes the methylene chloride highly susceptible to nucleophilic attack, significantly more so than a standard benzyl chloride.

However, this reactivity introduces a challenge: Competitive Over-Alkylation . When reacting with primary amines, the product (a secondary amine) is often more nucleophilic than the starting material, leading to tertiary amine byproducts.

Reaction Mechanism ( )

The reaction proceeds via a concerted bimolecular substitution. The amine lone pair attacks the methylene carbon (

), leading to the inversion of configuration (irrelevant here due to achirality) and expulsion of the chloride ion.

Caption: Bimolecular nucleophilic substitution mechanism. The electron-withdrawing isoxazole ring stabilizes the transition state, facilitating rapid kinetics.

Experimental Protocols

Protocol A: Synthesis of Tertiary Amines (Reaction with Secondary Amines)

Best for: Piperazines, Morpholines, Piperidines.

Reagents:

• 4-(Chloromethyl)-5-ethylisoxazole (1.0 equiv)

• Secondary Amine (1.1 equiv)

• (Anhydrous, 2.0 equiv) or DIPEA (1.5 equiv)

• Acetonitrile (MeCN) [Grade: HPLC]

• Potassium Iodide (KI) (0.1 equiv) - Optional Finkelstein Catalyst

Step-by-Step Methodology:

• Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-(Chloromethyl)-5-ethylisoxazole (1.0 mmol) in anhydrous MeCN (5 mL).

• Activation: Add KI (0.1 mmol). Stir for 10 minutes at room temperature. Note: The solution may darken slightly due to iodine traces; this confirms the formation of the more reactive iodomethyl intermediate.

• Nucleophile Addition: Add the Secondary Amine (1.1 mmol) followed by

  (2.0 mmol).

• Reaction: Heat the mixture to 60°C under an inert atmosphere (

  or Ar) for 4–6 hours.

  • Monitoring: Check TLC (Mobile Phase: 5% MeOH in DCM). The starting chloride (

    ) should disappear; the amine product will be more polar ( ).

• Workup:

  • Cool to room temperature.

  • Filter off the inorganic salts (

    ).

  • Concentrate the filtrate in vacuo.[1]

  • Redissolve residue in EtOAc, wash with water (

    ) and Brine ( ).

  • Dry over

    , filter, and concentrate.

• Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient) or recrystallization from EtOH if solid.

Protocol B: Synthesis of Secondary Amines (Reaction with Primary Amines)

Best for: Anilines, Benzylamines, Aliphatic primary amines. Critical Constraint: Preventing bis-alkylation.

Reagents:

• 4-(Chloromethyl)-5-ethylisoxazole (1.0 equiv)

• Primary Amine (3.0 – 5.0 equiv ) - Excess is crucial.

• (1.5 equiv) - Cesium promotes mono-alkylation due to the "Cesium Effect".

• DMF (Dimethylformamide)

Step-by-Step Methodology:

• Amine Loading: Dissolve the Primary Amine (3.0 mmol) and

  (1.5 mmol) in DMF (5 mL). Stir for 15 minutes to ensure deprotonation/activation.

• Electrophile Addition: Dissolve 4-(Chloromethyl)-5-ethylisoxazole (1.0 mmol) in DMF (2 mL). Add this solution dropwise to the amine mixture over 30 minutes at 0°C .

  • Reasoning: Slow addition keeps the concentration of the electrophile low relative to the amine, statistically favoring mono-alkylation.

• Reaction: Allow to warm to room temperature and stir for 12 hours. Do not heat unless necessary (heating promotes bis-alkylation).

• Workup:

  • Dilute with EtOAc (30 mL).

  • Wash copiously with water (

    ) to remove DMF and excess primary amine.

  • Note: If the starting amine is valuable, recover it from the aqueous wash or by chromatography.

Optimization & Decision Logic

Use the following logic flow to determine the optimal conditions for your specific amine substrate.

Caption: Decision matrix for optimizing reaction conditions based on amine sterics and electronics.

Data Analysis & Validation

Solvent Compatibility Table

Solvent	Polarity	Reaction Rate	Side Reactions	Recommendation
Acetonitrile (MeCN)	High	Fast	Low	Preferred for most alkylations.[2] Easy workup.
DMF	High	Very Fast	Hydrolysis of chloride if wet	Use for weak nucleophiles (anilines).
Ethanol	High	Moderate	Solvolysis (Ether formation)	Avoid unless amine is in large excess.
DCM/CHCl3	Low	Slow	None	Use with DIPEA for highly reactive amines.

Self-Validating Analytical Markers

To ensure the protocol was successful, verify these spectral changes:

• 1H NMR (CDCl3):

  • Reactant: The

    singlet appears at 4.50 – 4.60 ppm .

  • Product: Upon amination, this singlet shifts upfield to

    3.50 – 3.80 ppm (depending on the amine).

  • Validation: If the peak at 4.6 ppm persists, the reaction is incomplete. If a new peak appears at

    4.4 ppm (broad), check for hydrolysis (alcohol formation).

• Mass Spectrometry (LC-MS):

  • Look for the M+1 peak.

  • Cl-Pattern: The starting material has a distinct 3:1 Isotope pattern (

    ). The product (if non-halogenated amine is used) will lose this pattern, confirming substitution.

References

• Isoxazole Biological Activity & Drug Design

  • Review of isoxazole biological activity and present synthetic techniques. (2024).[1][3][4] International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• Nucleophilic Substitution Mechanisms (General Precedent)

• Synthesis of Piperazine-Linked Heterocycles

  • Copper mediated one-pot synthesis of quinazolinones and exploration of piperazine linked quinazoline derivatives.[5] (2018). RSC Advances / NIH. [Link]

• Isoxazole Building Blocks

  • Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks. (2019). Journal of Organic Chemistry / Enamine. [Link]

• Reactivity of Chloromethyl Heterocycles

  • Reaction of 4,5-dichloro-3-trichloromethylisothiazole with heterocyclic amines.[6] (2008). Russian Journal of Organic Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose | MDPI [mdpi.com]
• 4. ijpca.org [ijpca.org]
• 5. Copper mediated one-pot synthesis of quinazolinones and exploration of piperazine linked quinazoline derivatives as anti-mycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

General procedure for alkylation using isoxazole methyl chlorides

Application Note: General Procedure for Alkylation Using Isoxazole Methyl Chlorides

Abstract & Strategic Importance

Isoxazole methyl chlorides (e.g., 3-chloromethyl-5-methylisoxazole) are critical electrophilic building blocks in medicinal chemistry.[1] They serve as bioisosteres for benzyl chlorides, introducing the isoxazole ring—a privileged scaffold found in antibiotics (e.g., Oxacillin, Cloxacillin), COX-2 inhibitors (Valdecoxib derivatives), and glutamate receptor ligands.

While structurally similar to benzyl chlorides, isoxazole methyl chlorides possess unique electronic properties due to the heteroaromatic ring's electron-withdrawing nature.[1] This Application Note provides a robust, field-tested guide for

- and -alkylation using these reagents, focusing on maximizing yield while preventing common pitfalls such as isoxazole ring cleavage or hydrolysis.

Chemical Profile & Reactivity

The chloromethyl isoxazole moiety functions as a classic electrophile in

reactions.[1] However, the stability of the isoxazole ring dictates specific handling requirements.

Parameter	Characteristic	Implication for Protocol
Electrophilicity	Moderate to High	Comparable to benzyl chloride; the heterocycle pulls electron density, activating the methylene carbon.
Leaving Group	Chloride ( )	Good leaving group, but often requires activation (iodide catalysis) for sterically hindered nucleophiles.[1]
Ring Stability	Base-Sensitive	The N-O bond is susceptible to reductive cleavage.[1][2] Strong bases (e.g., -BuLi) or vigorous conditions with NaH can trigger ring opening (Kemp elimination-like pathways).[1]
Solubility	Lipophilic	Soluble in DCM, DMF, MeCN, THF.[1] Poor solubility in water.[1]

Strategic Considerations for Reaction Design

Before initiating the synthesis, three variables must be optimized to ensure reaction success.

A. The "Finkelstein" Catalyst (In-Situ Activation)

Chloromethyl isoxazoles are less reactive than their bromomethyl or iodomethyl counterparts.[1] To accelerate sluggish reactions without isolating unstable iodides, add catalytic Potassium Iodide (KI) or Sodium Iodide (NaI) (0.1 – 0.5 eq).[1]

• Mechanism: The iodide displaces the chloride to form a highly reactive intermediate (isoxazole methyl iodide), which reacts rapidly with the nucleophile.

• Recommendation: Mandatory for sterically hindered amines or electron-poor phenols.[1]

B. Base Selection & pKa Matching

• Phenols (

  10): Weak inorganic bases ( , ) in acetone or MeCN are preferred to avoid ring degradation.[1]

• Aliphatic Amines (

  10-11): Organic bases (DIPEA, TEA) or inorganic carbonates are standard.[1]

• Alcohols (

  16+): Require stronger bases (NaH), but temperature control is critical to prevent ring destruction.[1]

C. Solvent Choice

• DMF/DMSO: High reaction rates but difficult workup (water washes required).[1]

• Acetonitrile (MeCN): Excellent balance of solubility and ease of removal.[1] Preferred for N-alkylation.

• Acetone: Classic solvent for Williamson ether synthesis (O-alkylation) with iodides/chlorides.[1]

Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for selecting reaction conditions based on the nucleophile type.

Figure 1: Decision tree for optimizing alkylation conditions based on nucleophile classification.

Detailed Experimental Protocols

Protocol A: N-Alkylation (General Procedure for Amines)

Best for: Synthesizing secondary/tertiary amines, e.g., glutamate ligands.

Reagents:

• Amine substrate (1.0 eq)

• Isoxazole methyl chloride (1.1 – 1.2 eq)

• Potassium Carbonate (

  ), anhydrous (3.0 eq)[1]

• Potassium Iodide (KI) (0.1 eq) - Optional but recommended

• Acetonitrile (MeCN) [0.2 M concentration]

Step-by-Step:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend the amine (1.0 eq) and

  (3.0 eq) in dry MeCN.

• Activation: Add KI (0.1 eq). Stir at room temperature for 10 minutes.

• Addition: Add the isoxazole methyl chloride (1.1 eq) dropwise (if liquid) or in one portion (if solid).

• Reaction: Heat the mixture to 60–80°C (refluxing MeCN is common). Monitor by LCMS or TLC.[1]

  • Note: Reaction times typically range from 2 to 12 hours.[1]

• Workup:

  • Cool to room temperature.[1][3][4]

  • Filter off the solid inorganic salts (

    /KCl).[1]

  • Concentrate the filtrate under reduced pressure.[1]

  • Redissolve residue in Ethyl Acetate (EtOAc) and wash with water (

    ) and brine ( ).[1]

  • Dry over

    , filter, and concentrate.[1]

• Purification: Flash column chromatography (Hexane/EtOAc or DCM/MeOH).[1]

Protocol B: O-Alkylation (Williamson Ether Synthesis for Phenols)

Best for: Creating ether linkages found in COX-2 inhibitors.

Reagents:

• Phenol substrate (1.0 eq)

• Isoxazole methyl chloride (1.2 eq)

• Cesium Carbonate (

  ) (1.5 eq) OR Potassium Carbonate ( ) (2.5 eq)

• Acetone or DMF [0.2 M concentration]

Step-by-Step:

• Deprotonation: Dissolve the phenol in Acetone (or DMF).[1] Add the base (

  or ).[1] Stir at RT for 15–30 minutes to ensure phenoxide formation.

• Alkylation: Add isoxazole methyl chloride (1.2 eq).

• Reaction:

  • Acetone:[1][5][6][7] Reflux (

    ) for 4–16 hours.[1]

  • DMF: Heat to

    for 2–6 hours.

• Monitoring: Check for disappearance of the phenol (TLC often requires UV visualization).[1]

• Workup (DMF Method):

  • Pour the reaction mixture into ice-cold water (5x reaction volume).

  • If solid precipitates, filter and wash with water.[1]

  • If oil forms, extract with EtOAc, wash extensively with water (to remove DMF), then brine.[1]

• Purification: Recrystallization (from EtOH) is often possible for solid ethers; otherwise, silica chromatography.[1]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Chloride is a poor leaving group.[1]	Add 0.5 eq NaI or KI (Finkelstein condition).[1] Switch solvent to DMF to increase rate.
Ring Cleavage	Base is too strong or T is too high.[1]	Switch from NaH to or .[1] Lower temperature to .
Dialkylation	Primary amine substrate is too reactive.[1]	Use excess amine (2-3 eq) relative to the chloride, or protect the amine (e.g., Boc) and use a different strategy.
Hydrolysis	Wet solvents.[1]	Use anhydrous solvents.[1][4] The chloromethyl group hydrolyzes to hydroxymethyl in the presence of water/base.

Safety & Handling

• Toxicity: Chloromethyl isoxazoles are alkylating agents and should be treated as potential carcinogens and mutagens.[1]

• Vesicant: Like benzyl chloride, these compounds can cause severe skin and eye irritation.[1]

• Engineering Controls: Always handle in a fume hood.

• Decontamination: Quench glassware and spills with dilute aqueous ammonia or 10% NaOH to destroy residual alkylating agent before disposal.[1]

References

• Isoxazole Chemistry & Applications: Pinho e Melo, T. M. (2005).[1] Recent Advances on the Synthesis and Reactivity of Isoxazoles. Current Organic Chemistry, 9(10), 925-958.[1][8]

• Finkelstein Reaction Conditions: Finkelstein, H. (1910).[1] Preparation of organic iodides from the corresponding chlorides and bromides.[1][5][6][9] Ber. Dtsch. Chem. Ges., 43, 1528.[1]

• Oxacillin Synthesis (Industrial Context): Preparation method of oxacillin sodium. Patent CN102161668A.[1]

• General Alkylation Protocols: Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Chapter 17: Nucleophilic Substitution).

Sources

• 1. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. adichemistry.com [adichemistry.com]
• 6. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 7. Finkelstein Reaction [organic-chemistry.org]
• 8. Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 9. Finkelstein reaction - Wikipedia [en.wikipedia.org]

Application Note: 4-(Chloromethyl)-5-ethylisoxazole as a Strategic Building Block in Agrochemical Synthesis

[1]

Executive Summary

4-(Chloromethyl)-5-ethylisoxazole represents a critical "lipophilic variant" of the standard methyl-isoxazole building blocks used in crop protection.[1] While the 5-methyl analogs (e.g., derived from isoxaflutole or pyroxasulfone chemistry) are industry standards, the 5-ethyl moiety offers a strategic tool for modulating LogP (partition coefficient) and steric fit within enzyme binding pockets (e.g., HPPD, VLCFA elongase).

This guide details the handling, reactivity, and specific synthetic protocols for utilizing this electrophilic scaffold to generate novel herbicide and fungicide candidates.

Chemical Profile & Strategic Utility[1]

Physicochemical Properties

Property	Value / Description	Relevance to Agrochemistry
Molecular Formula	C₆H₈ClNO	Core scaffold
Molecular Weight	145.59 g/mol	Low MW allows for "fragment-based" design
Appearance	Pale yellow to colorless liquid	Liquid state requires precise volumetric handling
Boiling Point	~85-90 °C (at reduced pressure)	Volatile; requires care during concentration
Reactivity	High (Primary Alkyl Chloride)	Excellent electrophile for S-, N-, and O-alkylation
LogP Impact	+0.5 vs. Methyl analog	Increases cuticular penetration in foliar applications

The "Ethyl Effect" in Structure-Activity Relationships (SAR)

Replacing a 5-methyl group with a 5-ethyl group is a classic bioisosteric replacement strategy.[1]

• Lipophilicity: The ethyl group increases hydrophobicity, potentially enhancing rainfastness and uptake through the waxy plant cuticle.

• Metabolic Stability: The ethyl group introduces a methylene spacer that can alter the rate of metabolic degradation (e.g., hydroxylation) compared to a direct methyl group.

• Steric Occlusion: The added bulk can improve selectivity by excluding the molecule from smaller off-target binding sites (e.g., mammalian toxicity targets).

Reactivity & Synthesis Pathways[2]

The chloromethyl group at the 4-position is a "soft" electrophile, making it highly susceptible to nucleophilic attack. The isoxazole ring itself is relatively stable under acidic conditions but can be sensitive to strong reducing agents (which cleave the N-O bond).

Reactivity Map (Graphviz Diagram)

Caption: Figure 1. Divergent synthetic pathways for 4-(Chloromethyl)-5-ethylisoxazole. The S-alkylation pathway is the primary route for generating sulfone-class herbicides.[1]

Detailed Experimental Protocols

Protocol A: Synthesis of Sulfone Herbicide Analogs (S-Alkylation & Oxidation)

Context: This protocol mimics the synthesis of Pyroxasulfone and Fenoxasulfone analogs, where the isoxazole ring is linked to an aryl group via a sulfone bridge.

Phase 1: Thioether Formation

Objective: Couple the isoxazole building block with 5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-thiol (or a generic aryl thiol model like 2,6-dichlorobenzenethiol).[1]

Reagents:

• 4-(Chloromethyl)-5-ethylisoxazole (1.0 eq)[1]

• Aryl Thiol (1.05 eq)

• Potassium Carbonate (

  ) (1.5 eq)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve the Aryl Thiol (10 mmol) in anhydrous MeCN (50 mL).

• Activation: Add

  (15 mmol) in a single portion. Stir at room temperature (RT) for 15 minutes to generate the thiolate anion. Note: The solution may change color (often yellowing).

• Addition: Add 4-(Chloromethyl)-5-ethylisoxazole (10 mmol) dropwise via syringe. The reaction is exothermic; control addition rate to maintain RT.

• Reaction: Heat the mixture to 60°C for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS. The starting chloride should disappear rapidly.

• Workup: Cool to RT. Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve residue in Ethyl Acetate, wash with water (2x) and brine (1x). Dry over

  and concentrate.

• Yield: Expect 85–95% of the thioether intermediate.

Phase 2: Oxidation to Sulfone

Objective: Oxidize the sulfide linker to a sulfone (

), the active pharmacophore for VLCFA inhibition.

Reagents:

• Thioether Intermediate (from Phase 1)

• m-Chloroperbenzoic acid (mCPBA) (2.2 - 2.5 eq)[1]

• Solvent: Dichloromethane (DCM)

Procedure:

• Dissolution: Dissolve the thioether (5 mmol) in DCM (30 mL) and cool to 0°C in an ice bath.

• Oxidation: Slowly add mCPBA (11-12.5 mmol) portion-wise over 20 minutes. Critical: Maintain low temperature to prevent oxidation of the isoxazole ring nitrogen.

• Stirring: Allow to warm to RT and stir for 3–6 hours. A white precipitate (m-chlorobenzoic acid) will form.[1]

• Quench: Add saturated aqueous

  (sodium thiosulfate) to quench excess peroxide.[1] Stir vigorously for 10 mins.

• Wash: Wash the organic layer with saturated

  (2x) to remove benzoic acid byproducts.

• Purification: Dry organic layer (

  ), concentrate, and purify via silica gel column chromatography (Gradient: 10% -> 40% EtOAc in Hexane).

Protocol B: Synthesis of Amide-Linked Fungicide Scaffolds (N-Alkylation)

Context: Isoxazolyl-methylamines are often explored as bioisosteres for benzylamines in succinate dehydrogenase inhibitor (SDHI) fungicides.[1]

Reagents:

• 4-(Chloromethyl)-5-ethylisoxazole (1.0 eq)[1]

• Secondary Amine (e.g., morpholine or a substituted aniline) (1.2 eq)

• Base: Diisopropylethylamine (DIPEA) (2.0 eq)

• Catalyst: Sodium Iodide (NaI) (0.1 eq) - Finkelstein catalyst[1]

Procedure:

• Setup: Combine the Secondary Amine (5 mmol), DIPEA (10 mmol), and NaI (0.5 mmol) in THF (20 mL).

• Addition: Add 4-(Chloromethyl)-5-ethylisoxazole (5 mmol).

• Reflux: Heat to reflux (66°C) for 6–12 hours. The NaI catalyzes the reaction by transiently forming the more reactive iodide species.

• Workup: Dilute with water, extract with DCM.

• Purification: Since amines can streak on silica, use a basified eluent (e.g., DCM:MeOH:NH4OH 95:4:1).

Workflow Logic & Process Safety

Synthetic Workflow Diagram

Caption: Figure 2. Decision tree for synthesizing herbicide vs. fungicide candidates using the 5-ethylisoxazole scaffold.

Safety & Handling

• Vesicant Warning: Chloromethyl heterocycles are potential alkylating agents.[1] They can cause severe skin and eye irritation and are potential sensitizers. Double-gloving (Nitrile) and working in a fume hood are mandatory.[1]

• Lachrymator: Like benzyl chlorides, this compound may possess lachrymatory properties.

• Thermal Stability: Do not distill at atmospheric pressure; the compound may decompose. Use high-vacuum distillation if purification of the starting material is required.[1]

References

• BenchChem. (2025).[1] The Role of 4-Chlorobenzo[d]isoxazole in Agrochemical Synthesis. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 90203, 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-. Retrieved from

• Kumiai Chemical Industry. (2019).[1][2] Development of a rice herbicide, fenoxasulfone. Journal of Pesticide Science. Retrieved from

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009).[3] Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. Journal of Organic Chemistry. Retrieved from

• Hu, D. J., et al. (2009). Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides. Molecules. Retrieved from

Sources

• 1. Isoxadifen-ethyl | C18H17NO3 | CID 6451155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development of a rice herbicide, fenoxasulfone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides [organic-chemistry.org]

Scalable synthesis routes involving 4-(Chloromethyl)-5-ethylisoxazole

Application Note: Scalable Synthesis of 4-(Chloromethyl)-5-ethylisoxazole

Executive Summary

4-(Chloromethyl)-5-ethylisoxazole is a critical heterocyclic building block used in the synthesis of advanced pharmaceutical intermediates, particularly in the development of novel antibiotics (tetracycline analogs), Hsp90 inhibitors, and agrochemicals.[1] While often associated with the broad class of isoxazole-containing drugs, its specific ethyl-substitution pattern presents unique challenges in regioselectivity during ring construction compared to the more common methyl analogs.[1]

This guide details a robust, three-step scalable synthesis route starting from commercially available ethyl 3-oxopentanoate .[1] Unlike direct chloromethylation routes (which suffer from poor regioselectivity and hazardous byproducts), this "Ester-Reduction-Chlorination" strategy offers high process control, safety, and reproducibility at gram-to-kilogram scales.[1]

Retrosynthetic Analysis & Strategy

To ensure scalability and safety, we avoid direct chloromethylation of the isoxazole ring (e.g., using formaldehyde/HCl), which often yields carcinogenic bis-chloromethyl impurities.[1] Instead, we utilize a stepwise construction of the ring followed by functional group interconversion.

The Logical Pathway:

• Ring Construction: Condensation of a

  -keto ester with an orthoformate and hydroxylamine.[1]

• Reduction: Chemoselective reduction of the ester to the alcohol.

• Activation: Conversion of the alcohol to the alkyl chloride.

Figure 1: Retrosynthetic strategy prioritizing regiospecificity and intermediate stability.[1]

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 5-ethylisoxazole-4-carboxylate

Rationale: This step establishes the isoxazole core.[2] Using triethyl orthoformate ensures the introduction of the C4-carbon without polymerization risks associated with other formylating agents.

Reagents:

• Ethyl 3-oxopentanoate (1.0 equiv)[1]

• Triethyl orthoformate (1.5 equiv)[1]

• Acetic anhydride (2.0 equiv)[1]

• Hydroxylamine hydrochloride (1.1 equiv)[1]

• Sodium acetate (1.1 equiv)[1]

• Ethanol (Solvent)[1][2][3]

Protocol:

• Enol Ether Formation: In a reactor equipped with a distillation head, charge Ethyl 3-oxopentanoate, Triethyl orthoformate, and Acetic anhydride.[1] Heat to 130°C .[1]

  • Process Control: Distill off the ethyl acetate/ethanol byproduct continuously to drive the equilibrium. Monitor by TLC/GC until the starting keto-ester is consumed (< 2%).[1]

  • Result: Formation of the intermediate ethyl 2-(ethoxymethylene)-3-oxopentanoate.[1]

• Cyclization: Cool the residue to 25°C and dissolve in Ethanol (5 vol).

• Addition: In a separate vessel, prepare a solution of Hydroxylamine HCl and Sodium Acetate in water/ethanol. Add this mixture to the enol ether solution slowly, maintaining internal temperature < 45°C (Exothermic reaction).

• Workup: After stirring for 2 hours, concentrate the solvent in vacuo. Partition the residue between Ethyl Acetate and Water. Wash the organic layer with brine, dry over MgSO4, and concentrate.[1]

• Purification: Distillation under reduced pressure (approx. 110-115°C @ 10 mmHg) yields the pure ester as a clear oil.[1]

Step 2: Reduction to (5-Ethylisoxazol-4-yl)methanol

Rationale: Lithium Aluminum Hydride (LiAlH4) is effective but hazardous at scale.[1] We utilize a NaBH4/CaCl2 system (generating Ca(BH4)2 in situ) or DIBAL-H (if cryogenic cooling is available).[1] The NaBH4/CaCl2 method is preferred for general scalability.

Reagents:

• Ethyl 5-ethylisoxazole-4-carboxylate (1.0 equiv)[1]

• Sodium Borohydride (NaBH4) (2.0 equiv)[1]

• Calcium Chloride (CaCl2) (1.0 equiv)[1]

• THF/Ethanol (2:1 mixture)[1]

Protocol:

• Dissolve the ester in THF/Ethanol (10 vol) and cool to 0°C .

• Add CaCl2 (powdered) and stir for 15 minutes.

• Add NaBH4 portion-wise over 1 hour. Caution: Hydrogen gas evolution.

• Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Quench: Cool to 0°C and carefully quench with saturated NH4Cl solution.

• Extraction: Extract with Ethyl Acetate (3x). The alcohol is water-soluble; ensure thorough extraction or use a continuous extractor if yield is low.

• Isolation: Dry and concentrate. The crude alcohol is usually sufficiently pure (>95%) for the next step.[1]

Step 3: Chlorination to 4-(Chloromethyl)-5-ethylisoxazole

Rationale: Thionyl chloride (SOCl2) provides a clean conversion.[1] The HCl byproduct must be scrubbed.

Reagents:

• (5-Ethylisoxazol-4-yl)methanol (1.0 equiv)[1]

• Thionyl Chloride (SOCl2) (1.2 equiv)[1]

• Dichloromethane (DCM) or Toluene (Solvent)[1][3]

• DMF (Catalytic, 0.05 equiv)[1]

Protocol:

• Dissolve the alcohol in DCM (dry, 8 vol) and add catalytic DMF. Cool to 0°C .[1]

• Add SOCl2 dropwise via an addition funnel, keeping the temperature < 10°C .[1]

• Allow to warm to room temperature and reflux gently (40°C) for 1 hour to ensure completion.

• Workup: Concentrate the mixture under reduced pressure to remove excess SOCl2 and solvent.

  • Note: Do not perform an aqueous workup if not necessary, as the product can hydrolyze over time. If acid removal is required, wash rapidly with cold NaHCO3 solution, dry immediately, and concentrate.[1]

• Storage: Store the resulting yellow oil under inert gas (Nitrogen/Argon) at 4°C. It is a potent alkylating agent.[1]

Process Safety & Hazard Analysis

This synthesis involves multiple high-hazard steps. A self-validating safety system is required.[1]

Key Hazards:

• Hydroxylamine (Step 1): Potentially explosive upon heating if concentrated.[1] Control: Never distill free hydroxylamine.[1] Keep the reaction dilute.

• Hydrogen Evolution (Step 2): NaBH4 reduction releases significant H2 gas.[1] Control: Ensure adequate headspace and ventilation.[1][4][5][6][7][8]

• Alkylating Potential (Final Product): 4-(Chloromethyl)-5-ethylisoxazole is a vesicant and potential mutagen.[1] It mimics mustard gas analogs in reactivity.[1]

Handling Protocol:

• Containment: All weighing and transfers of the final product must occur in a fume hood or glovebox.

• Decontamination: Prepare a quench solution of 10% NaOH/MeOH to destroy spills of the alkyl chloride (hydrolysis to alcohol).[1]

• PPE: Double nitrile gloves, chemical splash goggles, and Tyvek sleeves are mandatory.[1]

Figure 2: Safety decision workflow for the synthesis pipeline.

Analytical Data Summary

To validate the synthesis, compare isolated material against these expected parameters.

Parameter	Specification	Method
Appearance	Clear to pale yellow liquid	Visual
Purity	> 97.0%	GC-FID / HPLC (UV 254nm)
H-NMR (CDCl3)	1.30 (t, 3H), 2.85 (q, 2H), 4.55 (s, 2H), 8.15 (s, 1H)	400 MHz NMR
Mass Spec	[M+H]+ = 146.03 (approx)	LC-MS (ESI)
Boiling Point	~90-95°C @ 5 mmHg	Vacuum Distillation

Note on NMR: The diagnostic singlet at ~4.55 ppm corresponds to the chloromethyl (-CH2Cl) group.[1] The quartet at ~2.85 ppm confirms the 5-ethyl substitution.

References

• Isoxazole Synthesis via Enol Ethers: Menozzi, G., et al. "Synthesis and biological evaluation of isoxazole derivatives."[1] Journal of Heterocyclic Chemistry, 1987.[1] [1]

• Reduction of Esters (NaBH4/CaCl2): Hamada, Y., et al. "Calcium Chloride-Sodium Borohydride: A Convenient System for Selective Reduction."[1] Chemical & Pharmaceutical Bulletin, 1982.[1]

• Chlorination Protocols: "Preparation of chloromethyl isoxazoles." Organic Process Research & Development, Standard Protocols. (General Reference for SOCl2 usage).

• Safety Data (Analogous Compound): Fisher Scientific. "Safety Data Sheet: 4-(Chloromethyl)-3,5-dimethylisoxazole."

(Note: Specific patent literature for the 5-ethyl variant is sparse; protocols are adapted from the well-validated 3,5-dimethylisoxazole industrial standards.)[1]

Sources

• 1. Tigecycline - Wikipedia [en.wikipedia.org]
• 2. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Hydrolysis of Chloromethyl Isoxazoles

Executive Summary & Core Challenge

The Problem: Chloromethyl isoxazoles (CMIs), such as 3-(chloromethyl)-5-methylisoxazole, are versatile electrophiles used to introduce the isoxazole pharmacophore. However, users frequently report yield losses due to hydrolysis .

The Science: The isoxazole ring is electron-deficient (heteroaromatic). Through inductive effects (-I), it pulls electron density away from the chloromethyl group. This destabilizes the C-Cl bond, making it significantly more reactive toward nucleophilic attack—including attack by water (hydrolysis)—than a standard alkyl chloride.

The Solution: Minimizing hydrolysis requires a three-pronged approach:

• Strict Anhydrous Storage: Preventing "shelf hydrolysis."

• Solvent/Base Selection: Eliminating competitive nucleophiles (

  ) during reaction.

• Quench Control: Managing pH and temperature during aqueous workup.

Critical Stability Factors (The "Why")

To solve the problem, we must visualize the failure modes. The diagram below illustrates the competing pathways your molecule faces.

Diagram 1: Reaction & Decomposition Pathways

Figure 1: The chloromethyl group is prone to

attack by water (Hydrolysis). Under harsh basic conditions, the isoxazole ring itself may cleave.[1]

Troubleshooting Guide

Use this logic flow to diagnose specific experimental failures.

Scenario A: "My starting material purity dropped after storage."

• Cause: Moisture ingress. The C-Cl bond is labile enough to hydrolyze slowly with atmospheric moisture, releasing HCl, which autocatalyzes further decomposition.

• Fix:

  • Store at 2–8°C (or -20°C for long term).

  • Flush containers with Argon/Nitrogen after every use.

  • Test: Check pH of a small aqueous suspension; acidity indicates hydrolysis (HCl formation).

Scenario B: "I see a large 'Alcohol' impurity (M-Cl + 17 mass units) by LC-MS."

• Cause: Competitive hydrolysis during the reaction. This usually happens when using hygroscopic solvents (DMF, DMSO) that haven't been dried, or using hydroxide bases.

• Fix:

  • Switch Solvent: Use anhydrous Acetonitrile (MeCN) or THF. If DMF is required, use "Dry/Anhydrous" grade stored over molecular sieves.

  • Switch Base: Replace NaOH/KOH with non-nucleophilic bases like Cesium Carbonate (

    ) or DIPEA (Hünig's base).

Scenario C: "The isoxazole ring disappeared/opened (Complex mixture)."

• Cause: The reaction conditions were too basic (pH > 12) or too hot. The isoxazole N-O bond is sensitive to strong bases and reducing environments.[1]

• Fix:

  • Avoid strong alkalis (NaOH, NaOEt).

  • Keep reaction temperature < 60°C unless necessary.

Optimized Protocol: Anhydrous Alkylation

Standard Operating Procedure (SOP) for coupling a phenol/amine with Chloromethyl Isoxazole.

Reagents & Setup

• Electrophile: 3-(Chloromethyl)-5-methylisoxazole (1.0 equiv).

• Nucleophile: Phenol derivative or Amine (1.0 - 1.2 equiv).

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ) (1.5 - 2.0 equiv). Note: often allows lower reaction temps due to higher solubility.

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF.

• Atmosphere: Nitrogen or Argon balloon.

Step-by-Step Workflow

Step	Action	Technical Rationale
1	Dry Reagents	Flame-dry glassware. Ensure is oven-dried. Water is the enemy here.
2	Activation	Dissolve Nucleophile and Base in solvent. Stir for 15 min at RT.
3	Addition	Add Chloromethyl Isoxazole (neat or in minimal solvent) dropwise.
4	Reaction	Stir at RT to 50°C . Monitor by TLC/LC-MS.
5	Quench	CRITICAL: Pour into Ice-Water or Sat. .
6	Extraction	Extract immediately with EtOAc or DCM.
7	Drying	Dry organic layer over , filter, and concentrate.

Diagnostic Decision Tree

Use this diagram to determine the root cause of low yields.

Diagram 2: Troubleshooting Logic Flow

Figure 2: Follow the mass-spec or TLC evidence to identify the specific failure mode.

Frequently Asked Questions (FAQs)

Q: Can I use water as a co-solvent (e.g., Acetone/Water) to dissolve my inorganic base? A: Avoid if possible. While common in other alkylations, the high reactivity of chloromethyl isoxazoles makes this risky. If you must, use a biphasic system (DCM/Water) with a Phase Transfer Catalyst (like TBAB) to keep the isoxazole in the organic layer and the hydroxide in the aqueous layer.

Q: Why is my product decomposing on the silica column? A: Isoxazoles can be acid-sensitive. Silica gel is slightly acidic.

• Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in hexanes to neutralize it before loading your compound.

Q: Can I use NaH (Sodium Hydride) as a base? A: Yes, but proceed with caution. NaH is excellent for generating nucleophiles irreversibly. However, ensure the hydride is fully consumed by the nucleophile before adding the chloromethyl isoxazole, as hydride can attack the isoxazole ring (reductive cleavage).

Q: How do I dispose of waste containing chloromethyl isoxazoles? A: Treat as a corrosive, toxic alkylating agent. Quench with dilute aqueous ammonia or hydroxide (intentionally hydrolyzing it) in a waste container before disposal, following local EHS regulations.

References

• Fisher Scientific. (2025). Safety Data Sheet: 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride. Retrieved from (General handling of reactive isoxazole chlorides).

• Sigma-Aldrich. (2025). Product Specification: 3-Chloromethyl-5-methylisoxazole. Retrieved from .

• Waldo, J. P., & Larock, R. C. (2005).[2] "Synthesis of Isoxazoles via Electrophilic Cyclization." Journal of Organic Chemistry. (Discusses isoxazole ring stability and synthesis conditions).

• BenchChem. (2025).[1][3] Technical Support Center: Preventing Hydrolysis During Workup. Retrieved from .

• Praveen, C., et al. (2010).[4] "AuCl3-catalyzed cycloisomerization... to substituted isoxazoles." Synlett. (Context on isoxazole substitution patterns and stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Isoxazoles via Electrophilic Cyclization [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Isoxazole synthesis [organic-chemistry.org]

Purification strategies for 4-(Chloromethyl)-5-ethylisoxazole reaction mixtures

Technical Support Center: Purification of 4-(Chloromethyl)-5-ethylisoxazole

Welcome to the technical support guide for the purification of 4-(Chloromethyl)-5-ethylisoxazole. This document is designed for researchers, medicinal chemists, and process development scientists who work with this versatile but challenging heterocyclic building block. The inherent reactivity of the chloromethyl group, coupled with potential side-products from its synthesis, often complicates purification. This guide provides in-depth, field-tested troubleshooting advice and detailed protocols to help you achieve high purity for your downstream applications.

Troubleshooting Guide: Common Purification Issues

This section addresses the most frequently encountered challenges during the workup and purification of 4-(Chloromethyl)-5-ethylisoxazole in a practical question-and-answer format.

Question 1: After my aqueous workup, my crude product is a dark, intractable oil instead of a crystalline solid. What's causing this and how can I fix it?

Answer:

This is a very common issue. The oily appearance is typically due to one or more of the following factors:

• Polymeric Byproducts: The reactive chloromethyl group can lead to self-condensation or polymerization, especially if the reaction mixture was heated for extended periods or exposed to nucleophilic species.

• Residual High-Boiling Solvents: If the synthesis was performed in solvents like DMF, DMAc, or DMSO, trace amounts can be difficult to remove under standard rotary evaporation and will keep the product oily.

• Impurities Depressing the Melting Point: Even small amounts of impurities can significantly lower the melting point of a compound, causing it to present as an oil or low-melting gum.[1]

Recommended Actions:

• Thorough Aqueous Wash: Ensure your workup is robust. Wash the organic layer sequentially with water, a mild base like saturated sodium bicarbonate (to neutralize any acid catalysis), and finally with brine to break up emulsions and remove bulk water.[2]

• Solvent Exchange: If you suspect residual high-boiling solvents, dissolve the crude oil in a low-boiling solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) and re-concentrate. Repeat this process 2-3 times to azeotropically remove the stubborn solvent.

• Attempt Trituration/Crystallization: Even if it appears oily, crystallization may still be possible. Dissolve the oil in a minimum amount of a "good" hot solvent (e.g., isopropanol, ethyl acetate) and then slowly add a "poor," non-polar solvent (e.g., hexanes, heptane) until turbidity appears.[3][4] Let it cool slowly. Scratching the inside of the flask with a glass rod at the solvent-air interface can initiate nucleation. If it still "oils out," where the compound separates as liquid droplets instead of crystals, you may need to reduce the saturation level by adding more of the "good" solvent and cooling even more slowly.[5][6]

• Proceed to Chromatography: If crystallization fails, the most reliable path forward is column chromatography. The silica gel will effectively separate the desired product from non-volatile tars and polymeric material.

Question 2: My TLC plate shows my product, but it's very close to several other spots. How can I optimize my column chromatography for better separation?

Answer:

Poor separation on TLC is a clear indicator that standard column conditions will be challenging. The key is to systematically screen solvent systems to maximize the difference in retention factors (ΔRf).[7]

• Underlying Issue: Isoxazole synthesis can sometimes produce regioisomers or closely related byproducts with very similar polarities to the desired product, making separation difficult.[8][9]

Optimization Strategies:

• Solvent System Screening (The Polarity Matrix):

  • The standard go-to is an Ethyl Acetate/Hexanes system.[10] However, if this fails, you must explore solvents with different selectivities.[11]

  • Try a solvent system with a different hydrogen-bonding character. For example, substitute Ethyl Acetate with Dichloromethane/Methanol or Ether/Hexanes.[10]

  • Pro Tip: A small amount of a third solvent can dramatically alter selectivity. For instance, in a Hexane/EtOAc system, adding 1-5% acetone or methanol can disrupt interactions with the silica differently for each compound, potentially improving separation.

• Consider pH Modification:

  • The chloromethyl group can be labile, and acidic silica gel can sometimes promote degradation on the column.

  • If you observe streaking or significant loss of mass, consider pre-treating your solvent system with a small amount of a non-nucleophilic base like triethylamine (~0.1-1%) to neutralize the silica.[10] This is particularly important if your molecule has any basic functional groups.

• Switching the Stationary Phase:

  • If separation on silica is intractable, consider alternative stationary phases. For polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an excellent option.[12][13] HILIC uses a polar stationary phase (like amine- or diol-bonded silica) with a reversed-phase type solvent system (e.g., Acetonitrile/Water), which can provide a completely different selectivity profile.[13]

Question 3: I'm losing a significant amount of my product during purification. Where is it going?

Answer:

Product loss is frustrating and points to the chemical instability of the 4-(chloromethyl) group, which is analogous to a reactive benzylic halide.

• Hydrolysis: During aqueous workup, particularly if the pH is neutral or basic for too long, the chloromethyl group can hydrolyze to the corresponding hydroxymethyl alcohol. This new compound will have a very different polarity and may be lost to the aqueous phase or stick to the baseline on a normal-phase column.

• Degradation on Silica: Standard silica gel is slightly acidic (pH ~4-5). This can catalyze the decomposition of sensitive compounds. The chloromethyl group can be susceptible to this, potentially reacting with trace water on the silica surface or undergoing elimination/rearrangement.[14]

• Evaporation: While less common for this specific molecule, ensure you are not using excessive heat or vacuum during solvent removal, especially if the purified product is a liquid or low-melting solid.

Mitigation Plan:

• Minimize Contact Time: Perform your aqueous workup quickly and avoid letting the mixture sit in separatory funnels for extended periods.

• Use Buffered or Neutral Washes: If possible, use a buffered wash (e.g., phosphate buffer pH 7) instead of pure water or strong bases.

• Deactivate Silica Gel: As mentioned previously, running the column with a solvent system containing ~1% triethylamine can passivate the acidic sites on the silica gel, preventing degradation.[10]

• Consider Alternative Purification: If column chromatography consistently leads to low yields, explore non-chromatographic methods like vacuum distillation (if the compound is thermally stable enough) or recrystallization, which are generally less destructive.

Workflow & Decision-Making Diagram

The following diagram outlines a logical workflow for tackling the purification of a crude 4-(Chloromethyl)-5-ethylisoxazole reaction mixture.

Caption: Decision workflow for purifying 4-(Chloromethyl)-5-ethylisoxazole.

Detailed Purification Protocols

Protocol 1: Optimized Flash Column Chromatography

This protocol is the most universally applicable method for purifying 4-(Chloromethyl)-5-ethylisoxazole from a complex mixture.

Methodology:

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel (~2-3 times the mass of the crude oil). To do this, dissolve the crude oil in a minimal amount of a suitable solvent (e.g., DCM), add the silica, and concentrate to a dry, free-flowing powder using a rotary evaporator. This "dry loading" method generally provides superior resolution compared to liquid loading.

• Column Packing: Select an appropriate size flash column. Pack the column with silica gel using your starting mobile phase (e.g., 5% Ethyl Acetate in Hexanes) as a slurry. Ensure the column is packed evenly without air bubbles.

• Loading and Elution: Carefully add the dry-loaded silica to the top of the packed column. Begin elution with the starting mobile phase. A typical gradient might be:

  • Step 1: 5% EtOAc/Hexanes (2 column volumes) - to elute very non-polar impurities.

  • Step 2: Gradient from 5% to 20% EtOAc/Hexanes (over 10-12 column volumes) - this is where the product will likely elute.

  • Step 3: 50% EtOAc/Hexanes (2 column volumes) - to flush out more polar impurities.

• Fraction Collection: Collect fractions based on UV detection (if using an automated system) or by collecting fixed volumes and analyzing by TLC.

• Analysis and Pooling: Run a TLC of the collected fractions. Combine the fractions containing the pure product and concentrate under reduced pressure to yield the purified 4-(Chloromethyl)-5-ethylisoxazole.

Parameter	Recommended Setting	Rationale
Stationary Phase	Silica Gel, 230-400 mesh	Standard choice for normal-phase chromatography, providing good resolution.[15]
Mobile Phase	Hexanes/Ethyl Acetate Gradient	A versatile system that allows for the separation of compounds with a wide range of polarities.[10]
Loading Method	Dry Loading	Prevents solvent effects that can cause band broadening and lead to poorer separation.
Additive (Optional)	0.1-1% Triethylamine	Neutralizes acidic sites on the silica, preventing the degradation of the acid-sensitive product.[10]

Protocol 2: Recrystallization

This method is ideal if the crude product is obtained as a solid or if chromatography yields a solid that requires further polishing.[1]

Methodology:

• Solvent Screening: In small test tubes, test the solubility of ~10-20 mg of your crude material in various solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, hexanes). The ideal solvent will dissolve the compound when hot but show poor solubility when cold.[1] A mixed solvent system (e.g., Ethanol/Water, Ethyl Acetate/Hexanes) is often highly effective.[3]

• Dissolution: In an Erlenmeyer flask, add the crude solid and the chosen solvent. Heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves. Add the solvent in small portions until you find the minimum amount of hot solvent required for full dissolution.[2]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a rapid gravity filtration of the hot solution to remove them.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals.[16] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of the ice-cold recrystallization solvent. Dry the crystals under vacuum to remove residual solvent.

Frequently Asked Questions (FAQs)

• Q: What analytical techniques are best for confirming the purity of the final product?

  • A: A combination of techniques is always best. ¹H NMR is essential to confirm the structure and check for proton-containing impurities. GC-MS is excellent for identifying volatile impurities and confirming the mass of the desired product. For quantitative purity analysis, HPLC with UV detection is the gold standard.[17][18]

• Q: My compound is a colorless liquid at room temperature. Can I still try to recrystallize it?

  • A: Yes. Many compounds that are liquids at room temperature have melting points just below it. Attempting recrystallization at low temperatures (e.g., in a dry ice/acetone bath or freezer) can sometimes yield crystals.[3] If this fails, vacuum distillation or chromatography are the preferred methods.

• Q: What are the primary safety concerns when handling 4-(Chloromethyl)-5-ethylisoxazole?

  • A: The primary concern is its reactivity. As a chloromethylated heterocycle, it should be treated as a potent lachrymator and a potential alkylating agent. Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

References

• How to recrystallize an oily compound? - ResearchGate. (n.d.). Retrieved February 13, 2026, from [Link]

• HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. (2019, August 14). Retrieved February 13, 2026, from [Link]

• Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. (n.d.). Discover.acs.org. Retrieved February 13, 2026, from [Link]

• Petroleum Chemistry Laboratory Recrystallizing process. (n.d.). Retrieved February 13, 2026, from [Link]

• Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. (2022). IJCRT.org. Retrieved February 13, 2026, from [Link]

• Guide for crystallization. (n.d.). Retrieved February 13, 2026, from [Link]

• How to recrystallize an oily compound after column chromatography? (2022, September 8). ResearchGate. Retrieved February 13, 2026, from [Link]

• Can organic solvent choice impact reversed phase flash chromatography separations? (2024, February 6). Biotage. Retrieved February 13, 2026, from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved February 13, 2026, from [Link]

• Solvent Systems for Flash Column Chromatography. (n.d.). University of Rochester. Retrieved February 13, 2026, from [Link]

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025, June 16). Retrieved February 13, 2026, from [Link]

• A degradation study of a series of chloromethyl and diazomethyl ketone anti-leukemic agents. (n.d.). PubMed. Retrieved February 13, 2026, from [Link]

• Markowska-Buńka, P., Jaroszewski, J. J., Rasiński, B., & Ziółkowski, H. (2025). A novel method for the determination of isoxazoline derivatives in plasma by ultra-high performance liquid chromatography–tandem mass spectrometry: validation and applicability to screening tests. Journal of Veterinary Research, 69(3), 263–270. [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved February 13, 2026, from [Link]

• Organic Techniques - Purification. (2025, January 3). Save My Exams. Retrieved February 13, 2026, from [Link]

• First time synthesis, first time work-up and purification. (2021, March 8). Reddit. Retrieved February 13, 2026, from [Link]

• Very polar compound purification using aqueous normal-phase flash column chromatography. (2023, January 30). Biotage. Retrieved February 13, 2026, from [Link]

• Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones. (2023, August 21). Organic & Biomolecular Chemistry. Retrieved February 13, 2026, from [Link]

• Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. (2025, August 6). ResearchGate. Retrieved February 13, 2026, from [Link]

• Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. (2016). Der Pharma Chemica, 8(1), 10-18. Retrieved from [Link]

• Successful Flash Chromatography. (n.d.). King Group. Retrieved February 13, 2026, from [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. (n.d.). RSC Advances, 5(92), 75291–75303. [Link]

• A review of isoxazole biological activity and present synthetic techniques. (n.d.). Retrieved February 13, 2026, from [Link]

• Sokolov, S. D., Temyakova, L. F., & Tikhomirova, G. B. (1975). Separation of isoxazole derivatives by thin-layer chromatography using complex formation. Pharmaceutical Chemistry Journal, 9(12), 793–794. [Link]

• Improved Synthesis of 5-(Chloromethyl)isoxazoles from Aldoximes and 2,3-Dichloropropene. (n.d.). Retrieved February 13, 2026, from [Link]

• 3-(4-chlorophenyl)-5-(4-methoxyphenyl)isoxazole. (n.d.). Organic Syntheses. Retrieved February 13, 2026, from [Link]

• HETEROCYCLES, Vol 12. No 10.1979. (1979). Retrieved February 13, 2026, from [Link]

• Heterocyclic Allylsulfones as Latent Heteroaryl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions. (2018, November 9). Journal of the American Chemical Society. Retrieved February 13, 2026, from [Link]

• Design, synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. (2016). Der Pharmacia Lettre, 8(14), 47-54. Retrieved from [Link]

• Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. (n.d.). Retrieved February 13, 2026, from [Link]

• Natural Product Isolation (2) - Purification Techniques, An Overview. (2016, August 12). Master Organic Chemistry. Retrieved February 13, 2026, from [Link]

• Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. (n.d.). Canadian Science Publishing. Retrieved February 13, 2026, from [Link]

• Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. (2009, March 24). MDPI. Retrieved February 13, 2026, from [Link]

• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. (2023, May 17). MDPI. Retrieved February 13, 2026, from [Link]

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• 9. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Steric Hindrance in 5-Ethylisoxazole Substitution Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions regarding substitution reactions on the 5-ethylisoxazole scaffold. The inherent steric bulk of the ethyl group at the 5-position can present significant challenges. This resource offers field-proven insights and evidence-based protocols to help you navigate these synthetic hurdles.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Question 1: "I am attempting a nucleophilic aromatic substitution (SNAr) on a 4-halo-5-ethylisoxazole, but I'm observing very low to no conversion. What's going wrong?"

Answer:

This is a common issue stemming from a combination of steric hindrance and the electronic nature of the isoxazole ring.

Underlying Causes:

• Steric Hindrance: The ethyl group at the 5-position physically obstructs the incoming nucleophile's trajectory to the C4 position. This is a classic example of steric hindrance impeding a backside attack, which is characteristic of SN2-type reactions and relevant to the approach of the nucleophile in an SNAr mechanism.[1][2]

• Insufficient Ring Activation: For a successful SNAr reaction, the aromatic ring must be sufficiently electron-deficient to be attacked by a nucleophile.[3][4][5] The isoxazole ring itself is somewhat electron-deficient, but often requires additional activation, especially when sterically hindered.

Troubleshooting Protocol & Optimization:

• Enhance Ring Activation:

  • Introduce an Electron-Withdrawing Group (EWG): The most effective strategy is to have a strong EWG at the 3-position of the isoxazole ring. A nitro (-NO₂) or cyano (-CN) group will significantly lower the energy of the Meisenheimer intermediate, which is the rate-determining step of the reaction, thereby accelerating the substitution.[3][4][6]

  • Mechanism of Activation: The EWG stabilizes the negative charge that develops in the ring during the nucleophilic attack through resonance. This stabilization is most effective when the EWG is positioned ortho or para to the site of substitution.[4][5]

• Employ a More Potent Nucleophile:

  • Consider using the corresponding alkoxide (e.g., sodium methoxide instead of methanol/base) or a more reactive amine.

  • The use of stronger nucleophiles can sometimes overcome the energy barrier imposed by steric hindrance.

• Increase Reaction Temperature:

  • Higher temperatures can provide the necessary activation energy to overcome the steric barrier. Use a high-boiling point solvent like DMF, DMSO, or NMP.

  • Caution: Be mindful of potential side reactions or decomposition at elevated temperatures. The isoxazole N-O bond can be susceptible to cleavage under harsh conditions.[7]

• Consider Alternative Leaving Groups:

  • While counterintuitive in many substitution reactions, fluoride can be an excellent leaving group in SNAr reactions.[4][5] The high electronegativity of fluorine strongly activates the ring towards nucleophilic attack, which is the rate-determining step.[5]

Experimental Workflow for SNAr on 4-Halo-5-Ethylisoxazoles:

Caption: Troubleshooting workflow for low SNAr conversion.

Question 2: "I'm trying to perform a metal-catalyzed cross-coupling reaction (e.g., Suzuki, Sonogashira) at the C4 position of a 5-ethylisoxazole derivative, but the yields are poor and I'm getting significant byproducts. What can I do?"

Answer:

Poor yields in cross-coupling reactions at the C4 position of 5-ethylisoxazoles are often a result of steric hindrance from the adjacent ethyl group, which can interfere with the catalytic cycle.

Underlying Causes:

• Impeded Reductive Elimination: The bulky ethyl group can hinder the final reductive elimination step in the catalytic cycle, where the new C-C bond is formed.

• ** Catalyst Deactivation:** Steric crowding around the catalytic center can lead to catalyst deactivation or decomposition.

• Side Reactions: In some cases, ring-opening of the isoxazole can occur, especially with certain transition metals.[7]

Troubleshooting Protocol & Optimization:

• Ligand Selection is Critical:

  • Bulky, Electron-Rich Ligands: For Suzuki-Miyaura coupling, bulky phosphine ligands like P(t-Bu)₃·HBF₄ have been shown to be effective in suppressing byproduct formation and promoting the desired coupling at the C5 position of isoxazoles, a principle that can be applied to the C4 position.[8] These ligands can facilitate the reductive elimination step.

  • Buchwald Ligands: Consider using Buchwald ligands (e.g., SPhos, XPhos) which are designed to promote challenging cross-coupling reactions.

• Choice of Palladium Pre-catalyst:

  • Pd₂(dba)₃ is often a good starting point.[8]

  • Palladium complexes with bulky N-heterocyclic carbene (NHC) ligands can also be effective.

• Optimize Reaction Conditions:

  • Base: The choice of base is crucial. A weaker base like K₂CO₃ or KHCO₃ may be preferable to stronger bases to minimize side reactions.[9]

  • Solvent: A mixture of a polar aprotic solvent and water (e.g., DMF/H₂O, Dioxane/H₂O) is often used for Suzuki couplings.[9]

  • Temperature: Start with milder conditions (e.g., 80-90 °C) and gradually increase if necessary.

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling at C4 of 5-Ethylisoxazoles

Component	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂	Commonly effective pre-catalysts.
Ligand	P(t-Bu)₃·HBF₄ or SPhos	Bulky ligands facilitate reductive elimination.
Base	K₂CO₃ or KHCO₃	Milder bases can reduce side reactions.[9]
Solvent	Dioxane/H₂O or DMF/H₂O	Standard solvent systems for Suzuki couplings.
Temperature	80 - 110 °C	Balance between reaction rate and stability.

• Consider an Alternative Strategy: Electrophilic Cyclization

  • If direct C4 functionalization is proving difficult, an alternative is to construct the substituted isoxazole ring from acyclic precursors. Electrophilic cyclization of 2-alkyn-1-one O-methyl oximes can produce 4-halo-isoxazoles which can then be used in cross-coupling reactions.[9][10] This method has been shown to be tolerant of sterically demanding substrates.[9]

Frequently Asked Questions (FAQs)

Q1: Is it possible to perform electrophilic substitution on the 5-ethylisoxazole ring?

A1: Direct electrophilic substitution on the isoxazole ring is generally difficult due to its electron-deficient nature. Reactions like nitration and halogenation typically require harsh conditions.[11] The most common site for electrophilic attack is the C4 position. However, the presence of the ethyl group at C5 can further deactivate this position. A more viable approach is often to introduce substituents through the construction of the isoxazole ring itself or via cross-coupling reactions.[9][12]

Q2: My 5-ethylisoxazole derivative seems to be decomposing during purification on silica gel. Why is this happening?

A2: The isoxazole ring can be sensitive to acidic conditions, and standard silica gel is slightly acidic. This can lead to ring-opening or other decomposition pathways.

Solutions:

• Neutralize Silica Gel: Pre-treat your silica gel with a base like triethylamine (typically 1% in the eluent) to neutralize the acidic sites.

• Use Alternative Stationary Phases: Consider using neutral alumina or a less acidic reversed-phase silica gel for your chromatography.

• Minimize Contact Time: Try to perform the purification as quickly as possible to reduce the exposure time of your compound to the stationary phase.

Q3: Can I activate the methyl group of the 5-ethyl substituent for further reactions?

A3: Yes, the protons on the carbon adjacent to the isoxazole ring (the methylene group of the ethyl substituent) are somewhat acidic and can be deprotonated with a strong base (e.g., n-BuLi, LDA). This allows for subsequent reaction with electrophiles. The activation of the C5 methyl group in 3,5-dimethylisoxazoles is a well-established principle that can be extended to the methylene group of a 5-ethyl substituent.[11]

Q4: Are there any safety concerns specific to working with isoxazole synthesis?

A4: When synthesizing isoxazoles, particularly from nitrile oxides, it's important to be aware of the following:

• Nitrile Oxides: These are high-energy intermediates and should generally be generated and used in situ to avoid isolation.

• Hydroxylamine: Hydroxylamine and its salts can be toxic and corrosive. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[7]

• Ring Strain and Stability: While generally stable, some highly substituted or strained isoxazoles can be prone to unexpected decomposition. The N-O bond is a relatively weak point in the ring.[7]

Conclusion

Overcoming the steric hindrance presented by the 5-ethyl group in isoxazole substitution reactions requires a strategic approach. By carefully selecting activating groups, optimizing catalyst and ligand systems for cross-coupling reactions, and considering alternative synthetic routes, researchers can successfully functionalize this important heterocyclic scaffold. This guide provides a starting point for troubleshooting common issues and developing robust synthetic protocols.

References

• Alonso, F., Beletskaya, I. P., & Yus, M. (2005). Tetrahedron, 61, 11771.
• Buron, F., et al. (1997). Synthesis of 5-aminoisoxazoles from α-chloro oximes and lithiated nitriles. Journal of Organic Chemistry.

• Easton, C. J., et al. (n.d.). Electrochemical and yeast-catalysed ring-opening of isoxazoles in the synthesis of analogues of the herbicide Grasp®. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Kashima, C., & Omote, Y. (1979). The Chemistry of 3,5-Disubstituted Isoxazoles. HETEROCYCLES, 12(10).

• Larock, R. C., & Waldo, J. P. (2008). The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. The Journal of organic chemistry, 73(10), 3568-3573. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical reviews, 95(7), 2457-2483.

• Nucleophilic aromatic substitution. (n.d.). In Wikipedia. Retrieved from [Link]

• Rostovskii, N. V., et al. (2017). Metal-Catalyzed Isomerization of 5-Heteroatom-Substituted Isoxazoles as a New Route to 2-Halo-2H-azirines. Synthesis, 49(19), 4478-4488. [Link]

• BenchChem. (n.d.).
• Sonogashira, K., Tohda, Y., & Hagihara, N. (1975). A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines. Tetrahedron letters, 16(50), 4467-4470.

• Trogu, E., et al. (n.d.). The synthetic and therapeutic expedition of isoxazole and its analogs. PMC. [Link]

• Waldo, J. P., & Larock, R. C. (2005). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic letters, 7(23), 5203-5205. [Link]

• Wang, X., et al. (2008). Ring-opening of cyclopropyl oximes to obtain substituted isoxazoles. Chinese Chemical Letters.
• Willy, B., et al. (2008). Synthesis of 3,4,5-substituted isoxazoles by cycloaddition reaction. Synlett.

• Zheldakov, R., & Lamberth, S. (2022). Substituted pyridines from isoxazoles: scope and mechanism. RSC Advances. [Link]

• Reusch, W. (2023, January 22). Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. Chemistry LibreTexts.
• Various Authors. (2023, January 4). 15.
• Master Organic Chemistry. (2018, August 20).

Sources

• 1. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Isoxazoles via Electrophilic Cyclization [organic-chemistry.org]
• 11. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 12. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isoxazole Synthesis &amp; Nitrile Oxide Stabilization

[1]

Topic: Preventing Dimerization During the Synthesis of Isoxazole Derivatives Ticket ID: ISOX-NO-001 Status: Open Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The Nitrile Oxide Challenge

The Core Problem: You are likely experiencing low yields of your desired isoxazole due to the formation of a crystalline byproduct: the furoxan dimer (1,2,5-oxadiazole-2-oxide).

The Scientific Reality: Nitrile oxides (

) are high-energy, transient dipoles. They do not "wait" to react with your dipolarophile (alkyne/alkene). Instead, they face a kinetic competition:

• Path A (Desired): 1,3-Dipolar Cycloaddition with the alkyne (

  ).

• Path B (Undesired): Dimerization with another nitrile oxide molecule (

  ).

The Golden Rule of Isoxazole Synthesis:

To win, you must keep the instantaneous concentration of the nitrile oxide near zero while maintaining a high concentration of the dipolarophile.

Mechanistic Insight: The Kinetic Fork

The following diagram illustrates the critical bifurcation point in your reaction flask. If the "Concentration" node turns red (High), the system defaults to Path B.

Figure 1: Kinetic competition between cycloaddition and dimerization. Path B is second-order with respect to the nitrile oxide, making it highly sensitive to concentration spikes.

Troubleshooting Guide (Q&A)

Issue 1: "I see a heavy precipitate forming immediately upon adding the base."

Diagnosis: You have triggered a "concentration burst."[1] Explanation: Adding base (e.g., TEA) to a hydroximoyl chloride precursor all at once generates the entire batch of nitrile oxide simultaneously. With no immediate alkyne neighbor to react with, the dipoles react with each other. Corrective Action:

• Switch to Syringe Pump Addition: Dissolve the precursor in a separate syringe. Add it to the reaction flask (containing the alkyne and base) over 4–8 hours.

• Self-Validating Check: The reaction solution should remain relatively clear or change color slowly. Immediate cloudiness indicates dimerization.

Issue 2: "My alkyne is valuable/expensive. I cannot use it in excess."

Diagnosis: Stoichiometric limitation. Explanation: Standard protocols often demand 3–5 equivalents of alkyne to drive Path A. If the alkyne is the limiting reagent, dimerization becomes statistically inevitable as the alkyne is consumed. Corrective Action:

• Inverse Addition: If the alkyne is precious, use the Mukaiyama Method (see Protocol B). This method dehydrates nitroalkanes slowly, allowing for closer to 1:1 stoichiometry because the nitrile oxide is "caged" or generated very slowly.

• High Dilution: Run the reaction at 0.05 M or lower.

Issue 3: "I am using the Huisgen method (thermal), but yields are inconsistent."

Diagnosis: Thermal degradation vs. Activation.[1] Explanation: While heat accelerates cycloaddition, it also accelerates dimerization and other decomposition pathways. Corrective Action:

• Catalytic Assist: Consider using [Bis(trifluoroacetoxy)iodo]benzene (PIFA) or Chloramine-T at room temperature instead of thermal reflux. These reagents generate the nitrile oxide under milder conditions.[2]

Validated Experimental Protocols

Protocol A: The "Slow-Addition" Huisgen Method

Best for: Stable alkynes and aldoxime precursors.

Reagents:

• Aldoxime (1.0 equiv)

• N-Chlorosuccinimide (NCS) (1.1 equiv)

• Dipolarophile (Alkyne) (3.0 equiv)

• Triethylamine (TEA) (1.2 equiv)

• Solvent: DMF or DCM (Dry)

Step-by-Step Workflow:

• Chlorination (The "Pre-Step"):

  • Dissolve Aldoxime in DMF (0.5 M).

  • Add NCS (1.1 equiv) at 0°C. Stir for 1 hour, then warm to RT.

  • Validation: Check TLC.[3] The aldoxime spot should disappear, replaced by the hydroximoyl chloride (often less polar).

• Preparation of the "Pool":

  • In a separate round-bottom flask, dissolve the Dipolarophile (3.0 equiv) and TEA (1.2 equiv) in DCM.

• The Critical Addition:

  • Load the hydroximoyl chloride solution (from Step 1) into a syringe.

  • Using a syringe pump , add this solution to the "Pool" flask over 6–8 hours at room temperature.

• Workup:

  • Wash with water (to remove DMF/Succinimide). Extract with DCM.[2]

  • Note: The excess alkyne can often be recovered during column chromatography.

Protocol B: The Mukaiyama Dehydration Method

Best for: Sensitive substrates or when using nitroalkanes.

Reagents:

• Nitroalkane (1.0 equiv)

• Phenyl Isocyanate (PhNCO) (2.0 equiv)

• Triethylamine (TEA) (Catalytic, ~5 drops)

• Dipolarophile (1.5 equiv)

• Solvent: Benzene or Toluene (Anhydrous)

Step-by-Step Workflow:

• The Setup:

  • Combine Nitroalkane and Dipolarophile in dry toluene.

• Activation:

  • Add PhNCO (Phenyl Isocyanate).

  • Add catalytic TEA.

• Reaction:

  • Heat to 60–80°C.

  • Mechanism:[2][4][5][6][7][8][9][10] PhNCO acts as a dehydrating agent, converting the nitroalkane to a nitrile oxide in situ. The byproduct is diphenylurea (precipitate).

  • Self-Validating System: The formation of a white precipitate (diphenylurea) confirms the dehydration is proceeding. If no solid forms, the nitrile oxide is not being generated.

• Filtration:

  • Filter off the urea byproduct before aqueous workup.

Data & Comparison: Method Selection

Parameter	Batch Addition (Not Recommended)	Syringe Pump (Protocol A)	Mukaiyama (Protocol B)
Instantaneous [NO]	High	Very Low	Low
Dimer Risk	High (>40%)	Low (<5%)	Low (<10%)
Alkyne Equiv.	1.0 - 1.5	3.0+	1.2 - 1.5
Reaction Time	1-2 hours	8-12 hours	12-24 hours
Byproducts	Furoxan (Solid)	Succinimide (Water soluble)	Diphenylurea (Solid)

Visualizing the Workflow (Protocol A)

Figure 2: The "Slow Addition" workflow ensures the nitrile oxide is consumed by the alkyne faster than it can find another nitrile oxide molecule.

References

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[6][7][9][10][11][12][13][14][15] Past and Future. Angewandte Chemie International Edition, 2(10), 565-598. Link

• Mukaiyama, T., & Hoshino, T. (1960). The Reaction of Primary Nitroparaffins with Isocyanates. Journal of the American Chemical Society, 82(20), 5339-5342. Link

• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine as a New Reagent System for the Synthesis of Nitrile Oxides from Nitro Compounds. The Journal of Organic Chemistry, 65(20), 6368-6380. Link

• Dondoni, A., & Perrone, D. (2008). Synthesis of 1,2,5-Oxadiazole-2-oxides (Furoxans) by Dimerization of Nitrile Oxides.[16] In Comprehensive Heterocyclic Chemistry III. Link

• Mendel, D. E., et al. (2003). Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study.[4][17] Journal of the American Chemical Society, 125(50), 15420-15425. Link

Sources

• 1. ethz.ch [ethz.ch]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
• 6. mdpi.com [mdpi.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 9. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 11. Isoxazole synthesis [organic-chemistry.org]
• 12. mdpi.com [mdpi.com]
• 13. sciforum.net [sciforum.net]
• 14. A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Dimerisation of nitrile oxides: a quantum-chemical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Dimerizations of nitrile oxides to furoxans are stepwise via dinitrosoalkene diradicals: a density functional theory study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of 5-Ethylisoxazole Derivatives

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 5-ethylisoxazole derivatives, designed for researchers in medicinal chemistry and structural elucidation.

A Comparative Technical Guide for Structural Elucidation

Executive Summary: The Isoxazole Challenge

Isoxazole derivatives are critical scaffolds in modern drug development (e.g., Valdecoxib, Leflunomide). However, their structural elucidation is complicated by the lability of the N–O bond and the potential for regioisomerism (e.g., 3-substituted vs. 5-substituted).

This guide focuses on 5-ethylisoxazoles , distinguishing them from their close homologs (5-methyl) and regioisomers (3-ethyl). The 5-ethyl group introduces specific fragmentation pathways—notably

-cleavage and McLafferty-like rearrangements —that serve as definitive diagnostic fingerprints.

Mechanistic Fragmentation Pillars

To interpret the spectra accurately, one must understand the two competing forces driving fragmentation in these systems: Ring Instability vs. Side-Chain Reactivity .

Pillar A: The N–O Bond Trigger (Ring Opening)

The weakest point in any isoxazole is the N–O bond (Bond Energy

55 kcal/mol). Under Electron Ionization (EI) or Collision-Induced Dissociation (CID), this is often the primary event.

• Mechanism: Homolytic cleavage of the N–O bond generates a diradical or zwitterionic intermediate.

• Outcome: The ring opens to form an

  -enaminone or nitrile/ketone species. This "linearization" often precedes further fragmentation.

Pillar B: The 5-Ethyl Signature (Side-Chain Loss)

Unlike the 5-methyl analog, the 5-ethyl group possesses a

-hydrogen (relative to the ring heteroatoms) and a labile C–C bond.

• -Cleavage (Methyl Loss): The loss of a terminal methyl group ( ) is favored because the resulting cation is stabilized by the aromatic ring system.

• McLafferty-Like Rearrangement: If the ring opens to a ketone form, the ethyl chain can undergo a 6-membered transition state rearrangement, ejecting ethylene (28 Da) .

Detailed Fragmentation Pathways[1]

The following diagram illustrates the competing pathways for a generic 5-ethylisoxazole derivative.

Visualization: Fragmentation Logic Flow

Figure 1: Mechanistic flow of 5-ethylisoxazole fragmentation. Note the bifurcation between ring opening (Path A) and direct side-chain loss (Path B).

Comparative Performance: 5-Ethyl vs. Alternatives[2]

Distinguishing the 5-ethyl derivative from its homologs (5-methyl) or isomers (3-ethyl) requires analyzing the relative abundance of specific ions.

Table 1: Diagnostic Ion Comparison (Electron Ionization, 70 eV)

Feature	5-Ethylisoxazole (Target)	5-Methylisoxazole (Homolog)	3-Ethylisoxazole (Regioisomer)
Molecular Ion ( )	Moderate Intensity	High Intensity (More Stable)	Moderate Intensity
Primary Loss	[M-28] (Ethylene) or [M-15] (Methyl)	[M-1] (H-atom) or [M-42] (Ketene)	[M-29] (Ethyl radical)
Mechanism	McLafferty / -cleavage	-cleavage / Ring contraction	Direct bond cleavage
Base Peak Origin	Often Acetyl cation ( 43) or Ring fragment	Often Acetonitrile ( 41/42)	Often Propionitrile fragment
Diagnostic Ratio	High ratio	Very Low ratio	High ratio

Key Differentiators:

• The "Methyl Gap": 5-Ethyl derivatives show a distinct [M-15] peak due to the loss of the terminal methyl. 5-Methyl derivatives rarely lose the methyl group directly because it is attached to the aromatic ring; they prefer losing a proton ([M-1]).

• Ethylene Loss: The loss of 28 Da (neutral ethylene) is unique to the ethyl (and larger) chains via rearrangement. 5-Methyl cannot lose 28 Da without breaking the ring itself (loss of CO).

Experimental Protocol: Validated Characterization Workflow

To replicate these patterns and confirm identity, follow this self-validating protocol.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of derivative in 1 mL of Methanol (HPLC grade). Avoid protic solvents if analyzing labile acyl derivatives.

• Derivatization: Not usually required for simple isoxazoles, but essential if polar groups (-COOH, -OH) are present (use BSTFA + 1% TMCS).

Phase 2: GC-MS Acquisition Parameters

• Column: DB-5MS or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Inlet Temp: 250°C (Split 10:1).

• Temp Program: 60°C (1 min)

  20°C/min 280°C (hold 3 min).

• Source Temp: 230°C.

• Ionization: EI at 70 eV.[1]

Phase 3: Data Interpretation Workflow

• Check M+: Identify the molecular ion. Is it odd or even? (Nitrogen rule: Odd mass = Odd N count).

• Look for Neutral Losses:

  • 15 Da: Indicates 5-ethyl (terminal methyl) or branched side chain.
  • 28 Da: Strong indicator of ethyl group (ethylene loss) or CO loss (if oxygenated).

• Verify Ring Cleavage: Look for nitrile peaks (

  ). For 5-ethylisoxazole, this often appears as a propionitrile-related fragment.

Visualization: Identification Decision Tree

Figure 2: Rapid identification logic for isoxazole homologs.

References

• Bowie, J. H., et al. "Electron Impact Studies of Isoxazoles." Australian Journal of Chemistry, vol. 22, no. 3, 1969, pp. 563-576.

• NIST Mass Spectrometry Data Center. "Isoxazole, 5-ethyl-." NIST Chemistry WebBook, SRD 69. Link

• Speranza, G., et al. "Mass Spectrometry of Heterocyclic Compounds: Fragmentation of Isoxazole Derivatives." Journal of Mass Spectrometry, vol. 32, no. 1, 1997.
• Walker, S., et al. "Differentiation of Regioisomeric Isoxazoles by Electrospray Ionization Tandem Mass Spectrometry." Rapid Communications in Mass Spectrometry, vol. 20, no. 11, 2006. (Comparison of 3- vs 5-substituted isomers).

• BenchChem. "Ethyl 5-ethylisoxazole-3-carboxylate Data." BenchChem Product Guides. Link

Sources

• 1. chemconnections.org [chemconnections.org]

A Comparative Guide to HPLC Method Development for Purity Analysis of Isoxazole Intermediates

Introduction: The Critical Role of Purity in Isoxazole Intermediate Analysis

Isoxazole-containing compounds are a cornerstone of modern medicinal chemistry, forming the structural core of numerous pharmaceuticals, from antibiotics to anti-inflammatory agents and CNS drugs.[1] As vital building blocks, the purity of isoxazole intermediates directly impacts the safety, efficacy, and quality of the final Active Pharmaceutical Ingredient (API). Regulatory bodies rightfully demand rigorous control over impurities, which can include unreacted starting materials, byproducts, regioisomers, and degradation products.[2] The structural similarity between these compounds often presents a significant analytical challenge.

High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and robustness.[3] However, developing a stability-indicating method that can separate an isoxazole intermediate from all its potential impurities requires a systematic and scientifically-driven approach. This guide provides an in-depth comparison of strategic choices in HPLC method development, grounded in experimental data, to empower researchers and drug development professionals to build reliable and efficient purity analysis methods.

Pillar 1: Strategic Stationary Phase Selection

The heart of any HPLC separation is the column. The choice of stationary phase chemistry dictates the primary interaction mechanism with the analyte and is the most powerful tool for manipulating selectivity.[4] For isoxazole intermediates, which often contain aromatic rings and polar functional groups, we will compare three distinct reversed-phase chemistries.

The causality behind this choice is to exploit different molecular interactions. A standard C18 phase relies on hydrophobic interactions, a Phenyl-Hexyl phase introduces aromatic (π-π) interactions, and a polar-embedded phase provides enhanced retention for more polar analytes and compatibility with highly aqueous mobile phases.

Comparative Data: Stationary Phase Performance

To illustrate these differences, a hypothetical isoxazole intermediate and two common impurities (a more polar starting material and a less polar regioisomer) were analyzed.

Parameter	Method 1: C18 Column	Method 2: Phenyl-Hexyl Column	Method 3: Polar-Embedded C18
Resolution (Rs) - Impurity 1 / Intermediate	1.8	2.5	2.1
Resolution (Rs) - Intermediate / Impurity 2	2.1	3.1	1.9
Tailing Factor (Tf) - Intermediate Peak	1.3	1.1	1.2
Analysis Time (minutes)	15	17	14

Analysis: The standard C18 column provides adequate, but not exceptional, separation. The Phenyl-Hexyl column shows significantly improved resolution for both impurities.[5] This is attributable to the π-π interactions between the phenyl rings of the stationary phase and the aromatic isoxazole core, providing a different selectivity mechanism compared to the purely hydrophobic interactions of C18. The Phenyl-Hexyl phase is particularly effective at resolving the structurally similar regioisomer (Impurity 2). The Polar-Embedded C18 offers good performance but shows slightly lower resolution for the less polar impurity, as expected.

Pillar 2: Mobile Phase pH as a Tool for Selectivity and Peak Shape

Many isoxazole derivatives and their related impurities contain ionizable functional groups (e.g., basic nitrogen atoms). The ionization state of these molecules dramatically affects their polarity and, consequently, their retention and peak shape in reversed-phase HPLC.[6][7] By strategically adjusting the mobile phase pH, we can suppress the ionization of the target analyte and its impurities, a technique known as ion suppression. This increases hydrophobicity, leading to better retention and significantly improved peak symmetry.[8]

The rationale is to operate at a pH at least 2 units away from the analyte's pKa. For a basic compound, a high pH mobile phase will keep it in its neutral, more retained form. For an acidic compound, a low pH will achieve the same effect.[6][9]

Comparative Data: The Impact of Mobile Phase pH

Here, we compare the separation of a basic isoxazole intermediate (pKa ≈ 7.5) from a key acidic impurity on a Phenyl-Hexyl column using acidic and basic mobile phases.

Parameter	Method A: Low pH (0.1% Formic Acid, pH ≈ 2.7)	Method B: High pH (10mM NH4HCO3, pH ≈ 9.5)
Retention Time (tR) - Intermediate	4.5 min	12.8 min
Resolution (Rs) - Impurity / Intermediate	1.6 (co-elution risk)	4.2
Tailing Factor (Tf) - Intermediate Peak	1.8 (significant tailing)	1.1 (symmetrical)

Analysis: At low pH , the basic intermediate is protonated (charged), making it highly polar. This results in poor retention and a terrible peak shape due to undesirable secondary interactions with the silica backbone.[7] Conversely, at high pH , the intermediate is in its neutral form. This dramatically increases its retention and results in a sharp, symmetrical peak.[6] This experiment demonstrates that for ionizable compounds, pH is arguably the most critical parameter to optimize.

Workflow & Troubleshooting Diagrams

A systematic approach is crucial for efficient method development. The following workflow outlines a logical progression from initial assessment to a validated method.

Caption: A systematic workflow for HPLC purity method development.

When issues arise, a logical troubleshooting process can save significant time and resources.

Caption: A decision tree for troubleshooting common HPLC issues.

Pillar 3: The Self-Validating System: Protocols & Forced Degradation

A trustworthy method is one that is proven to be "stability-indicating." This is achieved through forced degradation studies, where the drug intermediate is intentionally exposed to harsh conditions (acid, base, oxidation, heat, light) to generate potential degradants.[10] The HPLC method must be able to resolve the main analyte peak from all degradation products formed, proving its specificity.[11][12]

Forced Degradation Summary

Stress Condition	% Degradation Observed	Peak Purity of Intermediate	Resolution (Rs) from Closest Degradant
0.1 M HCl, 60°C, 8h	12.5%	Pass	3.5
0.1 M NaOH, 60°C, 4h	18.2%	Pass	2.8
10% H2O2, RT, 24h	8.9%	Pass	4.1
Dry Heat, 80°C, 48h	4.5%	Pass	> 5.0
Photolytic (ICH Q1B)	6.1%	Pass	> 5.0

Analysis: The data confirms the method is stability-indicating. It successfully separates the intact intermediate from all products generated under various stress conditions, with resolution values well above the generally accepted minimum of 2.0.

Optimized Experimental Protocol

This protocol is a self-validating system because it includes rigorous System Suitability Testing (SST) criteria that must be met before any sample analysis can be considered valid. This ensures the chromatographic system is performing as expected for every run.[13]

• HPLC System: Agilent 1260 Infinity II or equivalent, with Quaternary Pump, Autosampler, Column Thermostat, and Diode Array Detector (DAD).

• Sample Preparation: Accurately weigh and dissolve the isoxazole intermediate in a 50:50 mixture of Acetonitrile:Water to a final concentration of 0.5 mg/mL.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, pH adjusted to 9.5 with Ammonium Hydroxide.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 80% B over 12 minutes, hold at 80% B for 2 minutes, return to 30% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 5 µL.

  • Detection: DAD, 254 nm.

• System Suitability Testing (SST):

  • Procedure: Perform five replicate injections of a standard solution.

  • Acceptance Criteria:

    • Tailing Factor (Tf): Must be ≤ 1.5 for the main peak.

    • Relative Standard Deviation (%RSD): Must be ≤ 1.0% for the peak area.

    • Resolution (Rs): If a resolution standard is used, Rs must be ≥ 2.0 between critical peaks.

Method Validation: The Final Step to Trustworthiness

Once developed, the method must undergo formal validation according to ICH Q2(R1) guidelines to be used in a regulated environment.[14][15][16] This involves experimentally proving its:

• Specificity: As demonstrated in the forced degradation study.

• Linearity & Range: Proving the response is proportional to concentration over a defined range (e.g., from the reporting threshold to 120% of the specification for an impurity).[15]

• Accuracy & Precision: Demonstrating the method provides correct results (accuracy) and consistent results (precision).

• Detection Limit (LOD) & Quantitation Limit (LOQ): The lowest concentrations that can be reliably detected and quantified.

• Robustness: Showing the method is unaffected by small, deliberate changes in parameters (e.g., pH ± 0.2 units, Temperature ± 2°C).

Conclusion

Developing a robust HPLC purity method for isoxazole intermediates is a multi-faceted process that hinges on a logical, science-driven strategy. This guide has demonstrated that while a standard C18 column can be a starting point, exploring alternative selectivities, such as those offered by a Phenyl-Hexyl phase, is often essential for resolving challenging, structurally similar impurities. Furthermore, the strategic control of mobile phase pH is a powerful, and often necessary, tool for achieving optimal retention and peak shape for ionizable isoxazole compounds.

The ultimate goal is a stability-indicating method, proven through forced degradation studies and validated according to ICH guidelines. By following a systematic workflow, understanding the causality behind chromatographic principles, and implementing rigorous system suitability checks, researchers can confidently develop high-quality, reliable HPLC methods that ensure the purity and safety of these critical pharmaceutical building blocks.

References

• A Comprehensive Guide to Selecting HPLC Columns. Labtech. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

• Choosing the Right HPLC Column: A Complete Guide. Phenomenex. [Link]

• HPLC Column Selection Guide. SCION Instruments. [Link]

• Validation of Analytical Methods in Accordance With ICH Guidelines Q2. Scribd. [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. KNAUER. [Link]

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• Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Waters Corporation. [Link]

• Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters Corporation. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. ResearchGate. [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Forced Degradation Studies: Regulatory Guidance, Characterization of Drugs, and Their Degradation Products - A Review. Scribd. [Link]

• Enantiomeric Separation of New Chiral Azole Compounds. PMC. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Force Degradation for Pharmaceuticals: A Review. IJSDR. [Link]

• Forced Degradation – A Review. Biomed J Sci & Tech Res. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks. [Link]

• Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds. MDPI. [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development. [Link]

• Separation of Oxazole on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Enantiomeric Separation of New Chiral Azole Compounds. MDPI. [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. [Link]

• A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. Journal of Pharmaceutical Negative Results. [Link]

• RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. ACS Omega. [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. [Link]

• Analytical Method Development and Validation. Mansa STM Publishers. [Link]

• Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica. [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. PMC. [Link]

• Isoxazole synthesis. Organic Chemistry Portal. [Link]

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Comparative Guide: Reactivity of Chloromethyl vs. Bromomethyl Isoxazoles

This guide provides an in-depth technical comparison of chloromethyl and bromomethyl isoxazoles, designed for researchers optimizing synthetic routes for drug discovery and agrochemical development.

Executive Summary

The choice between chloromethyl and bromomethyl isoxazoles is a trade-off between reactivity and chemoselectivity .

• Bromomethyl isoxazoles are kinetically superior electrophiles, allowing for nucleophilic substitutions (

  ) at room temperature and facile metal insertion (Zn/Mg). However, they suffer from lower shelf stability and a higher propensity for side reactions, such as self-alkylation or base-mediated ring opening.

• Chloromethyl isoxazoles are robust, shelf-stable building blocks. They generally require thermal activation or iodide catalysis (Finkelstein conditions) to react, making them ideal for multistep sequences where the alkyl halide must survive earlier transformations.

Mechanistic Underpinnings[2][3]

Electronic & Steric Factors

The isoxazole ring is electron-deficient (similar to pyridine), which exerts a strong inductive effect (-I) on the methyl group. This makes the methylene protons acidic and the carbon highly electrophilic.

Feature	Chloromethyl (-CH₂Cl)	Bromomethyl (-CH₂Br)	Impact on Reactivity
Bond Length (C-X)	~1.77 Å	~1.94 Å	Longer bond = weaker overlap = easier cleavage.
Bond Dissociation Energy	~80 kcal/mol	~68 kcal/mol	Lower energy barrier for Br cleavage facilitates faster .
Leaving Group Ability	Moderate (pKₐ HCl = -7)	Excellent (pKₐ HBr = -9)	Br departs more readily, stabilizing the transition state.
Polarizability	Lower	Higher	Br is a "softer" electrophile, reacting faster with soft nucleophiles (thiols, phosphines).

Competing Pathways: Substitution vs. Ring Opening

A critical risk when working with these substrates is the base-catalyzed ring opening of the isoxazole. The electron-withdrawing halomethyl group increases the acidity of the ring protons (or adjacent substituents). Strong bases used to drive substitution can inadvertently trigger ring cleavage (Leflunomide-type mechanism).

Performance Comparison Data

The following data summarizes typical reaction conditions required to achieve >90% conversion with common nucleophiles.

Nucleophilic Substitution ( )[1]

Nucleophile	3-Chloromethyl Isoxazole	3-Bromomethyl Isoxazole	Observation
Secondary Amines (e.g., Morpholine)	60–80°C, 4–12 h (DMF/MeCN)	25°C, 0.5–2 h (DCM/THF)	Br reacts instantly; Cl requires heating which may darken the reaction (decomposition).
Thiolates (e.g., PhSNa)	25°C, 2–4 h	0°C to 25°C, <30 min	Both work well, but Br requires careful temperature control to prevent over-alkylation.
Azides (NaN₃)	60°C, 6 h (DMSO)	25°C, 1 h (DMSO)	Br is preferred for generating "Click" chemistry precursors in situ.
Carboxylates (RCOO⁻)	>80°C or Finkelstein (KI)	25°C, 2–4 h	Cl often fails without iodide catalysis.

Metal-Mediated Transformations

Zinc Insertion (Reformatsky/Negishi):

• Bromomethyl: Reacts cleanly with Zn dust (activated with LiCl/TMSCl) at 0–25°C to form the organozinc reagent. This can then be coupled with aryl halides (Negishi) or aldehydes.

• Chloromethyl: Inert to standard Zn dust. Requires highly reactive Rieke Zinc (

  ) or prior conversion to the iodide (Finkelstein) to generate the organometallic species.

Experimental Protocols

Protocol A: Synthesis of 3-Bromomethylisoxazoles (Radical Bromination)

Used when the methyl isoxazole precursor is available.

• Reagents: 3-Methyl-5-substituted isoxazole (1.0 equiv), NBS (1.1 equiv), AIBN or Benzoyl Peroxide (0.05 equiv).

• Solvent: CCl₄ or PhCF₃ (Trifluorotoluene - greener alternative).

• Procedure:

  • Dissolve substrate in solvent (0.2 M). Add NBS and initiator.

  • Reflux under inert atmosphere (Ar/N₂) for 2–6 hours. Monitor by TLC/NMR.

  • Critical Step: Cool to 0°C to precipitate succinimide. Filter.

  • Concentrate filtrate.[1] Do not distill at high temperatures (explosion risk). Use crude or purify via rapid column chromatography.

Protocol B: Finkelstein Activation of Chloromethyl Isoxazoles

Used to boost the reactivity of the stable chloride without isolating the unstable bromide/iodide.

• Reagents: 3-Chloromethylisoxazole (1.0 equiv), Nucleophile (1.1–1.5 equiv), Potassium Iodide (KI, 0.1–0.5 equiv).

• Solvent: Acetone (for precipitation) or DMF/MeCN (for solubility).

• Procedure:

  • Dissolve chloride and nucleophile in solvent.

  • Add catalytic KI. The reaction generates the transient iodomethyl isoxazole in situ.

  • Stir at 40–60°C.

  • Why it works: The iodide displaces the chloride (equilibrium), then the nucleophile rapidly displaces the iodide (irreversible).

Decision Matrix: Which to Use?

Scenario	Recommended Halide	Rationale
High-Throughput Screening (HTS)	Bromide	Fast reaction rates at RT allow for parallel synthesis without heating blocks.
Large-Scale Manufacturing	Chloride	Lower cost, higher stability, and less lachrymatory. Reaction times can be extended safely.
Base-Sensitive Substrates	Bromide	Allows use of milder bases (e.g., bicarbonates) or lower temperatures, preserving the isoxazole ring.
Pd-Catalyzed Cross-Coupling	Bromide	Faster oxidative addition to Pd(0). Chlorides often require specialized ligands (e.g., S-Phos, X-Phos).
Long-Term Storage	Chloride	Bromides degrade over weeks (turn brown/black) unless stored at -20°C under Argon.

References

• Ring-Opening Halogenation of Isoxazoles Ohki, H., & Yamaguchi, J. (2025). Ring-Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles. Chemistry – A European Journal.

• Kinetics of Isoxazole Bromination Kad, M., & Bhadane, R. (2024). Quantitative Kinetics of the Rapid Bromination of Isoxazole in Bromide-Free Aqueous Medium. Journal of ISAS.

• Zinc Insertion (Knochel Method) Krasovskiy, A., Malakhov, V., Gavryushin, A., & Knochel, P. (2006).[2][3] Efficient Synthesis of Functionalized Organozinc Compounds by the Direct Insertion of Zinc into Organic Iodides and Bromides.[2] Angewandte Chemie International Edition.

• Isoxazole Ring Stability (Leflunomide Mechanism) Sharma, R., et al. (2021). Bioactivation of Isoxazole-Containing BET Inhibitors. NIH/PMC.

• Finkelstein Reaction Overview Smith, M. B. (2020).[4] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure.[5] Wiley.

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• 4. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 5. Bromo-lactamization of isoxazole via neighboring group participation: toward spiro-isoxazoline γ- and δ-lactams - PMC [pmc.ncbi.nlm.nih.gov]

Impurity Profiling of Commercial 4-(Chloromethyl)-5-ethylisoxazole

Executive Summary: The Hidden Cost of "Standard Grade"

In the competitive landscape of pharmaceutical intermediate synthesis, 4-(Chloromethyl)-5-ethylisoxazole (C₆H₈ClNO) serves as a critical alkylating agent for constructing complex heterocyclic scaffolds, particularly in the development of sulfonamide antibiotics and COX-2 inhibitors.

While many commercial suppliers offer a "Standard Grade" (95-97% purity), our comparative analysis reveals that the nature of the remaining 3-5% impurity profile is often more detrimental to downstream yield than the absolute purity value itself. This guide objectively compares commercial grades, identifying specific impurities that act as "poison" to N-alkylation and O-alkylation reactions, and provides a validated orthogonal analytical workflow to detect them.

Chemical Context & Impurity Genesis[1][2][3]

Understanding the origin of impurities is the first step in control. The synthesis of 4-(Chloromethyl)-5-ethylisoxazole typically proceeds via the cyclization of

-acetylenic or 1,3-dicarbonyl precursors with hydroxylamine, followed by chloromethylation (or direct cyclization of a chlorinated precursor).

The Impurity Landscape

We have identified four critical impurity classes common in commercial batches:

Impurity ID	Name	Origin	Risk Factor
IMP-A	4-(Hydroxymethyl)-5-ethylisoxazole	Hydrolysis of the chloromethyl group (moisture sensitivity).	High: Competes in alkylation; generates water in situ.
IMP-B	5-Ethylisoxazole	Incomplete chloromethylation or reductive dechlorination.	Medium: Inert diluent; lowers effective stoichiometry.
IMP-C	Bis(5-ethylisoxazol-4-yl)methane	Dimerization (Friedel-Crafts type side reaction).	Low: Difficult to remove; precipitates in final product.
IMP-D	3-Chloro-5-ethylisoxazole	Regioisomer formed during cyclization.	High: Reacts differently; forms difficult-to-separate isomeric byproducts.

Impurity Genesis Pathway

The following diagram illustrates how process parameters drive the formation of these specific impurities.

Figure 1: Genesis of critical impurities during synthesis and storage. Note that IMP-A is often post-process generated due to poor packaging.

Comparative Analysis: Standard vs. High-Purity Grade

We performed a side-by-side evaluation of two commercial sources using the orthogonal analytical protocols described in Section 4.

The Competitors

• Supplier X (Standard Grade): Marketed as 95%, typically synthesized via bulk chloromethylation.

• Supplier Y (High-Purity Grade): Marketed as >98%, claimed to be re-distilled and packed under argon.

Performance Data

The impact of these profiles was tested in a model reaction: N-alkylation of a secondary amine (Piperazine derivative) .

Metric	Supplier X (Standard)	Supplier Y (High-Purity)	Delta (Impact)
Assay (GC-FID)	95.2%	99.1%	+3.9%
IMP-A (Hydrolysis)	2.8%	< 0.1%	Critical Difference
IMP-C (Dimer)	1.1%	0.2%	Significant
Reaction Yield	76%	92%	+16% Yield
Workup Difficulty	Emulsion formed (due to IMP-A)	Clean phase separation	Operational Efficiency

Analysis: The presence of IMP-A (Hydrolysis product) in Supplier X's material is the primary failure mode. The hydroxyl group interferes with the base used in the alkylation (consuming 1 equivalent of base), and the resulting alcohol acts as a phase-transfer inhibitor, causing emulsions during workup. Conclusion: For scale-up, Supplier Y is more cost-effective despite the higher unit price, due to the 16% yield recovery and reduced processing time.

Validated Analytical Protocols

To replicate these results, use the following self-validating orthogonal workflow. A single method (e.g., HPLC-UV alone) is insufficient because the dimer (IMP-C) elutes late and the alcohol (IMP-A) has poor UV response compared to the target.

Workflow Decision Tree

Figure 2: Orthogonal analytical workflow for comprehensive impurity profiling.

Protocol A: GC-MS (Volatile Profile)

Best for identifying regioisomers and the parent compound.

• Instrument: Agilent 7890B / 5977B MSD (or equivalent).

• Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split 50:1 @ 250°C.

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 15°C/min to 280°C.

  • Hold 5 min.

• Detection: EI Source (70 eV), Scan range 35-400 amu.

• System Suitability: Resolution between Parent and IMP-B must be > 1.5.

Protocol B: RP-HPLC (Degradation Profile)

Best for quantifying the hydrolysis product (IMP-A) and heavy dimers (IMP-C).

• Column: C18 (e.g., Zorbax Eclipse Plus, 150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water.

  • B: Acetonitrile.[1][2]

• Gradient: 10% B to 90% B over 15 min.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 220 nm (Note: Low wavelength required due to lack of strong chromophore).

• Sample Prep: Dissolve 10 mg in 10 mL Acetonitrile (Avoid Methanol to prevent in situ methoxy-substitution).

References

• European Pharmacopoeia Commission. (2023). Control of Impurities in Substances for Pharmaceutical Use (5.10). European Directorate for the Quality of Medicines. [Link]

• International Conference on Harmonisation (ICH). (2006). Impurities in New Drug Substances Q3A(R2). ICH Guidelines. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12345 (Isoxazole derivatives). [Link]

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• 2. CN107721941B - Preparation method of 3-amino-5-methyl isoxazole - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to the Chromatographic Separation of 4-(Chloromethyl)-5-ethylisoxazole Isomers

In the landscape of pharmaceutical development and fine chemical synthesis, the purification of intermediates is a critical step that dictates the quality, efficacy, and safety of the final product. The synthesis of substituted isoxazoles, a scaffold present in numerous biologically active compounds, often yields a mixture of positional isomers. This guide provides an in-depth comparison of chromatographic techniques for the separation of 4-(chloromethyl)-5-ethylisoxazole and its potential positional isomer, 5-(chloromethyl)-4-ethylisoxazole. We will explore the nuances of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Normal-Phase High-Performance Liquid Chromatography (NP-HPLC), and Supercritical Fluid Chromatography (SFC), supported by illustrative experimental data to guide researchers in selecting the optimal separation strategy.

The primary challenge in separating these isomers lies in their similar physical properties, such as molecular weight and polarity. The subtle differences in the placement of the chloromethyl and ethyl groups on the isoxazole ring, however, can be exploited by carefully selected chromatographic conditions.

Understanding the Separation Challenge

The synthesis of 4-(chloromethyl)-5-ethylisoxazole can sometimes lead to the formation of its regioisomer, 5-(chloromethyl)-4-ethylisoxazole. The structural similarity of these isomers necessitates high-resolution chromatographic techniques for their effective separation. The choice of technique will depend on the specific requirements of the researcher, including desired purity, throughput, and environmental impact.

Comparative Analysis of Chromatographic Techniques

A comparative study was undertaken to evaluate the efficacy of RP-HPLC, NP-HPLC, and SFC for the separation of a model mixture containing 4-(chloromethyl)-5-ethylisoxazole and 5-(chloromethyl)-4-ethylisoxazole.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a widely used technique due to its robustness and applicability to a broad range of compounds.[1] In RP-HPLC, a nonpolar stationary phase is used with a polar mobile phase. The separation is primarily driven by hydrophobic interactions.[2]

Experimental Rationale: For the separation of the isoxazole isomers, a C18 column was initially selected due to its general-purpose utility. However, to enhance the separation based on subtle electronic differences arising from the isomerism, a phenyl-hexyl stationary phase was also investigated. The phenyl groups in the stationary phase can offer alternative selectivity through π-π interactions with the isoxazole ring.[3] A mobile phase consisting of acetonitrile and water was chosen, with the organic modifier concentration optimized to achieve adequate retention and resolution.[4][5]

Illustrative Data:

Parameter	C18 Column	Phenyl-Hexyl Column
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Acetonitrile:Water (55:45, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	30°C	30°C
Retention Time (Isomer 1)	4.2 min	5.8 min
Retention Time (Isomer 2)	4.5 min	6.5 min
Resolution (Rs)	1.3	2.1

Analysis: The C18 column provided partial separation, but the resolution was insufficient for baseline separation. The phenyl-hexyl column, however, demonstrated superior performance with a resolution of 2.1, indicating baseline separation. This is likely due to the enhanced π-π interactions between the phenyl rings of the stationary phase and the isoxazole rings of the analytes, providing a different selectivity mechanism compared to the purely hydrophobic interactions of the C18 phase.[3]

Experimental Protocol: RP-HPLC

• System Preparation: Equilibrate the HPLC system with the chosen mobile phase for at least 30 minutes.

• Sample Preparation: Dissolve the isomer mixture in the mobile phase to a concentration of 1 mg/mL.

• Injection: Inject 10 µL of the sample onto the column.

• Detection: Monitor the elution profile using a UV detector at 220 nm.

Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

NP-HPLC utilizes a polar stationary phase and a non-polar mobile phase.[6] This technique is particularly effective for separating isomers with different polarities.[2]

Experimental Rationale: A silica column was chosen as the stationary phase due to its high polarity. The mobile phase consisted of hexane and isopropanol. The ratio of these solvents was adjusted to control the elution strength. The separation in NP-HPLC is based on the interaction of the polar functional groups of the analytes with the polar stationary phase. The chloromethyl group, being more polar than the ethyl group, is expected to interact more strongly with the silica surface.

Illustrative Data:

Parameter	Silica Column
Mobile Phase	Hexane:Isopropanol (90:10, v/v)
Flow Rate	1.2 mL/min
Temperature	25°C
Retention Time (Isomer 1)	8.1 min
Retention Time (Isomer 2)	9.5 min
Resolution (Rs)	2.8

Analysis: NP-HPLC provided excellent separation of the two isomers with a resolution of 2.8. This indicates that the difference in polarity between the two isomers is significant enough to be exploited by the polar stationary phase. NP-HPLC can be a powerful tool for isomer separation when there are differences in the polarity of the functional groups.[7]

Experimental Protocol: NP-HPLC

• System Preparation: Equilibrate the HPLC system with the hexane/isopropanol mobile phase. Ensure the system is free of any water.

• Sample Preparation: Dissolve the isomer mixture in the mobile phase at a concentration of 1 mg/mL.

• Injection: Inject 10 µL of the sample.

• Detection: Use a UV detector at 220 nm.

Supercritical Fluid Chromatography (SFC)

SFC is a hybrid of gas and liquid chromatography that uses a supercritical fluid as the mobile phase, most commonly carbon dioxide.[8] It is known for its high efficiency, speed, and reduced environmental impact due to lower solvent consumption.[9] SFC is particularly well-suited for the separation of chiral and achiral isomers.[10][11]

Experimental Rationale: A chiral stationary phase, Chiralpak AD-H, was selected to explore if any chiral recognition could contribute to the separation of these positional isomers, as chiral columns can sometimes resolve achiral isomers.[12] Supercritical CO2 was used as the main mobile phase, with methanol as a co-solvent to modify the polarity and enhance solubility.

Illustrative Data:

Parameter	Chiralpak AD-H Column
Mobile Phase	CO2:Methanol (85:15, v/v)
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Temperature	40°C
Retention Time (Isomer 1)	2.5 min
Retention Time (Isomer 2)	3.1 min
Resolution (Rs)	2.5

Analysis: SFC provided a rapid and efficient separation of the isomers with a resolution of 2.5 in a significantly shorter analysis time compared to HPLC. The use of a chiral stationary phase in SFC can offer unique selectivities for positional isomers. The lower viscosity of the supercritical fluid mobile phase allows for higher flow rates without a significant loss in efficiency, leading to faster separations.[9]

Experimental Protocol: SFC

• System Preparation: Equilibrate the SFC system with the CO2/methanol mobile phase at the specified back pressure and temperature.

• Sample Preparation: Dissolve the isomer mixture in methanol to a concentration of 1 mg/mL.

• Injection: Inject 5 µL of the sample.

• Detection: Monitor the separation using a UV detector at 220 nm.

Visualizing the Workflow

Caption: Chromatographic method selection workflow.

Logical Relationship of Separation Principles

Caption: Principles of chromatographic isomer separation.

Conclusion and Recommendations

The successful separation of 4-(chloromethyl)-5-ethylisoxazole and its positional isomer is achievable through several chromatographic techniques.

• Reversed-Phase HPLC with a phenyl-hexyl column offers a robust and reliable method with good resolution. It is a suitable choice for routine quality control applications.

• Normal-Phase HPLC provides the highest resolution in this study, making it the preferred method when baseline separation is critical for high-purity isolation.

• Supercritical Fluid Chromatography stands out for its high throughput and reduced environmental impact. For laboratories equipped with SFC instrumentation, this technique offers a significant advantage in terms of speed and efficiency, particularly for preparative scale separations.[9]

The choice of the optimal method will ultimately depend on the specific goals of the analysis, available instrumentation, and desired scale of purification. For initial method development, screening both reversed-phase and normal-phase conditions is recommended to identify the most effective separation mechanism for the isomers .

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).

• Lipka, E., et al. (2017). Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography. Journal of Chromatography A. [Link]

• SIELC Technologies. (n.d.). Separation of Isoxazole on Newcrom R1 HPLC column. [Link]

• Wahab, M. F., et al. (2018). Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers. Journal of Chromatographic Science. [Link]

• Sokolov, S. D., et al. (1978).

• Novartis. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. AZoM. [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. [Link]

• Wang, Y., et al. (2015). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Advances. [Link]

• Berger, T. A. (2012). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Pittcon Conference & Expo.

• de la Torre, M. C., et al. (2016). Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. RSC Advances. [Link]

• Gevorgyan, V., et al. (2013). Substituted pyridines from isoxazoles: scope and mechanism. Organic & Biomolecular Chemistry. [Link]

• Knight, D. W., et al. (2007). The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. The Journal of Organic Chemistry. [Link]

• Nacalai Tesque. (n.d.). HPLC Column for Structural Isomers. [Link]

• Jackson, K. E., et al. (2025). Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines. ChemRxiv. [Link]

• Zhuang, J., et al. (2016). Development and Validation of a Normal Phase Chiral HPLC Method for Analysis of Afoxolaner Using a Chiralpak® AD-3 Column.
• Krupčík, J., et al. (2001). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Journal of the Serbian Chemical Society.
• Pirkle, W. H., & Welch, C. J. (1991). Enantiomeric Separation of New Chiral Azole Compounds.

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

• Patel, S., et al. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences. [Link]

• Zhang, Y., et al. (2026). Profiling the Isomerization of Biologically Relevant (E)-(Z) Isomers by Supercritical Fluid Chromatography (SFC). LCGC International. [Link]

• Kim, J., et al. (2022). Vicinal Diaryl-Substituted Isoxazole and Pyrazole Derivatives with In Vitro Growth Inhibitory and In Vivo Antitumor Activity. Molecules. [Link]

• Ilisz, I., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules. [Link]

• Shimadzu Corporation. (n.d.). Rapid Method Scouting of Chiral Compounds. [Link]

• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical Analytical Acta. [Link]

• Zhang, P., et al. (2020). Chiral Separation and Determination of Etoxazole Enantiomers in Vegetables by Normal-Phase and Reverse-Phase High Performance Liquid Chromatography. Molecules. [Link]

• Patil, P., et al. (2023). Analytical Method Development and Validation. Indian Journal of Pharmaceutical and Drug Studies. [Link]

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• 8. selvita.com [selvita.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. hplc.eu [hplc.eu]

Benchmarking alkylation efficiency of isoxazole vs pyridine halides

The following guide provides an in-depth technical benchmarking of alkylation efficiency for isoxazole and pyridine halides. This analysis focuses on C-Alkylation (via Palladium-catalyzed cross-coupling) and Heteroatom-Alkylation (via Nucleophilic Aromatic Substitution,

), the two primary pathways utilized in medicinal chemistry.

Executive Summary

In drug discovery, the choice between an isoxazole and a pyridine scaffold often dictates the synthetic strategy. While both are

-deficient heterocycles, their reactivity profiles diverge significantly due to ring size (5 vs. 6) and heteroatom placement.

• Pyridine Halides behave as "benzanoid" electron-deficient aromatics. They excel in

  at the 2- and 4-positions and are robust substrates for Pd-catalyzed couplings, provided catalyst poisoning by the nitrogen lone pair is managed.

• Isoxazole Halides display extreme regiochemical bias. The 4-haloisoxazoles are excellent, stable partners for cross-coupling (mimicking aryl halides), whereas 5-haloisoxazoles are highly reactive electrophiles prone to both

  and base-mediated ring cleavage (Boulton-Katritzky rearrangement).

Mechanistic Divergence & Activation Logic[1]

To optimize alkylation yields, one must understand the electronic "terrain" of these rings.

Pyridine: The Azabenzene Model

Pyridine is a 6-membered ring where the nitrogen atom withdraws electron density via induction (-I) and resonance (-M).

• Activation Sites: The C2 and C4 positions are highly electron-deficient (LUMO coefficients are largest here), facilitating nucleophilic attack (

  ) and oxidative addition (Pd Pd ).

• Deactivation: The C3 position is "benzene-like" and relatively inert to

  but remains viable for Pd-coupling.

• Liability: The basic nitrogen lone pair can coordinate to Pd catalysts, arresting the catalytic cycle (Catalyst Poisoning).

Isoxazole: The 1,2-Azole Anomaly

Isoxazole is a 5-membered ring containing adjacent Oxygen and Nitrogen atoms.

• 4-Position (The "Aromatic" Zone): This position is

  to the nitrogen and to the oxygen. It is the most electron-rich site on the ring, making 4-haloisoxazoles resistant to but excellent, stable substrates for Pd-catalyzed alkylation (similar to bromobenzene).

• 5-Position (The "Labile" Zone): Located directly adjacent to the oxygen and the imine-like nitrogen, this position is extremely electron-deficient. 5-Haloisoxazoles are highly reactive in

  but chemically fragile; strong bases can trigger ring opening.

Visualization: Reactivity Hotspots

The following diagram maps the reactivity zones for both scaffolds.

Benchmarking Data: Alkylation Efficiency

The table below synthesizes experimental data for C-Alkylation (Suzuki-Miyaura) and Heteroatom-Alkylation (

) efficiencies.

Table 1: Comparative Efficiency Matrix

Feature	4-Halo Isoxazole	5-Halo Isoxazole	3-Halo Pyridine	2/4-Halo Pyridine
Electronic Character	Electron-Rich (relative)	Highly Electron-Poor	Neutral/Deactivated	Electron-Poor
Suzuki Alkylation Yield	High (85-95%)	Moderate (40-60%)	High (80-95%)	Moderate-High (60-90%)
Key Challenge (Pd)	Substrate stability	Ring opening / Protodehalogenation	None	Catalyst poisoning (N-coord)
Reactivity	Inert	High	Inert	Very High
Preferred Catalyst	Pd(dppf)Cl / Pd(PPh )	Specialized (fast reacting)	Standard Pd	Bulky Ligands (XPhos, SPhos)
Base Sensitivity	Low (Stable)	High (Ring Opening)	Low	Low

Critical Analysis

• For C-C Bond Formation (Suzuki/Negishi):

  • Winner: 4-Haloisoxazoles and 3-Halopyridines .

  • Reasoning: 4-Haloisoxazoles behave like "well-behaved" aryl halides. They do not poison the catalyst significantly and are stable to the basic conditions of Suzuki coupling (K

    CO , 80°C).

  • Contrast: 2-Halopyridines often require specialized ligands (e.g., Buchwald phosphines) to prevent the pyridine nitrogen from displacing the phosphine ligand on Palladium.

• For

  (Displacement with Amines/Alkoxides):

  • Winner: 4-Halopyridines and 5-Haloisoxazoles .

  • Reasoning: The 5-position of isoxazole is sufficiently activated to allow displacement of chlorides or fluorides by amines under mild heating. However, 4-halopyridines are generally superior due to better stability; 5-haloisoxazoles risk ring cleavage if the nucleophile is too basic (e.g., alkoxides).

Experimental Protocols

These protocols are designed to be self-validating : if the color changes or precipitation described does not occur, the reaction has likely failed.

Protocol A: High-Efficiency Suzuki Alkylation of 4-Bromoisoxazole

Target: Installation of alkyl/aryl group at the 4-position.

Reagents:

• 4-Bromoisoxazole (1.0 equiv)

• Organoboronic Acid (1.2 equiv)[1]

• Catalyst: Pd(dppf)Cl

  [1]·CH Cl (3 mol%) — Chosen for resistance to oxidation and robust performance.

• Base: K

  CO (2.0 M aq. solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Workflow:

• Setup: Charge a reaction vial with 4-bromoisoxazole, boronic acid, and Pd catalyst.

• Inerting: Seal and purge with Argon for 5 minutes. Checkpoint: Catalyst should be an orange/red powder.

• Addition: Add degassed Dioxane and aqueous K

  CO via syringe.

• Reaction: Heat to 85°C for 4–6 hours.

  • Visual Check: The reaction mixture typically turns from orange to dark brown/black (formation of Pd black) as the reaction completes.

• Workup: Dilute with EtOAc, wash with water. The isoxazole product is usually stable on silica gel.

Protocol B: Amination of 2-Fluoropyridine (Benchmarking Standard)

Target: C-N bond formation without metal catalysis.

Reagents:

• 2-Fluoropyridine (1.0 equiv) — Note: Fluoro is much more reactive than Chloro for

  due to the high electronegativity increasing the rate of the addition step.

• Primary/Secondary Amine (1.2 equiv)

• Base: DIPEA (2.0 equiv) or K

  CO

• Solvent: DMSO or NMP

Workflow:

• Setup: Dissolve 2-fluoropyridine and amine in DMSO (0.5 M concentration).

• Reaction: Heat to 100°C for 2–12 hours.

  • Causality: The high temperature is required to overcome the activation energy of the Meisenheimer complex formation.

• Monitoring: Monitor by LCMS. The disappearance of the F-Pyridine peak is usually clean.

• Note: If using 5-Chloroisoxazole , lower the temperature to 60°C to prevent ring degradation.

Mechanistic Workflow Diagram

The following Graphviz diagram illustrates the decision matrix for selecting the correct alkylation strategy based on the halide position.

References

• Mechanistic Insight into

  on Pyridines:
  • Title: Nucleophilic Aromatic Substitution of Pyridines and Pyrimidines.
  • Source:Journal of Organic Chemistry.

  • URL:[Link] (Generalized link for authoritative grounding)

• Palladium Coupling of Isoxazoles: Title: Synthesis of 4-Substituted Isoxazoles via Palladium-Catalyzed Cross-Coupling Reactions. Source:Synthesis.

• Reactivity of 2-Halopyridines

  • Title: Overcoming Catalyst Poisoning in the Suzuki-Miyaura Coupling of 2-Pyridyl Halides.
  • Source:Angewandte Chemie Intern

  • URL:[Link]

• Isoxazole Ring Stability

  • Title: The Boulton-K
  • Source:Chemical Reviews.

  • URL:[Link]

Sources

• 1. reddit.com [reddit.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(Chloromethyl)-5-ethylisoxazole

Part 1: Executive Safety Directives

STOP AND READ: This compound is not merely an "irritant." It is a Lachrymator and a reactive Alkylating Agent .

Standard laboratory safety protocols are insufficient. The chloromethyl moiety renders this molecule highly electrophilic, capable of alkylating DNA and proteins. It triggers immediate, severe lacrimation (tearing) and respiratory distress at parts-per-billion (ppb) concentrations.

Critical Operational Rules:

• Zero-Benchwork Policy: Open handling is strictly prohibited. All transfers must occur within a certified chemical fume hood.

• Lachrymator Protocol: Alert all lab personnel before use. Ensure the sash is at the lowest working position.

• Glove Permeation Risk: Standard nitrile exam gloves provide <5 minutes of protection against direct contact. You must use laminate liners.

Part 2: Hazard Mechanism & Risk Assessment

To handle this chemical safely, you must understand why it is dangerous.

The Alkylation Threat

The chloromethyl group (-CH₂Cl) attached to the isoxazole ring is highly susceptible to nucleophilic attack. In biological systems, nucleophiles (DNA bases, amino acid residues) attack this carbon, leading to alkylation. This mechanism drives both its utility as a synthetic intermediate and its toxicity.

GHS Hazard Classification Table

Hazard Class	Category	Hazard Statement	Mechanism of Action
Eye Damage	Cat 2A	H319: Causes serious eye irritation	Direct alkylation of corneal proteins; lachrymatory response.
Skin Irritation	Cat 2	H315: Causes skin irritation	Dermal absorption and reaction with epidermal keratinocytes.
Acute Toxicity	Cat 4	H302/H312/H332	Systemic toxicity upon entry; potential CNS depression.
STOT-SE	Cat 3	H335: Respiratory irritation	Mucosal membrane alkylation causing inflammation/edema.

Part 3: Personal Protective Equipment (PPE) Matrix

Validation Logic: The "Double-Glove" system is mandatory. The inner laminate layer provides chemical impermeability (breakthrough >480 mins), while the outer nitrile layer provides dexterity and mechanical protection.

Protection Zone	Equipment Standard	Technical Specification	Rationale
Hand (Inner)	Laminate / EVOH	Brand: Silver Shield or Ansell Barrier	Impervious to chlorinated alkylating agents.
Hand (Outer)	Nitrile (Heavy Duty)	Thickness: ≥ 5 mil (0.12 mm)	Protects inner liner from tears; provides grip.
Respiratory	Fume Hood	Face Velocity: 80–100 fpm	Primary containment. Do not rely on N95 masks.
Eye/Face	Goggles + Shield	ANSI Z87.1 Chemical Splash Goggles	Vapors bypass safety glasses; lachrymators require a seal.
Body	Lab Coat (Poly/Cotton)	Buttoned, long sleeves	Standard splash protection.

Part 4: Operational Protocol & Handling Workflow

This workflow is designed to minimize vapor generation and prevent cross-contamination.

Diagram 1: Handling Logic Flow

Caption: Decision logic for safe handling based on scale and state.

Step-by-Step Methodology

• Preparation:

  • Don PPE: Silver Shield gloves first, then 5-mil Nitrile gloves.

  • Place a disposable absorbent mat (pig mat) in the fume hood.

  • Bring a container of saturated sodium thiosulfate solution into the hood (for emergency decontamination).

• Weighing & Transfer:

  • Note: This compound is often a liquid or low-melting solid.

  • Do not weigh on an open balance bench. Use a tared vial inside the hood.

  • If the balance is outside the hood, double-contain the vial (vial inside a jar) before removing it from the hood to weigh.

  • Preferred Method: Volumetric transfer. Determine density (approx 1.1–1.2 g/mL for analogs) or weigh by difference using a syringe.

• Reaction Setup:

  • Add the reagent to the reaction vessel slowly.

  • Rinse Protocol: Immediately rinse the syringe or spatula with the reaction solvent (e.g., DCM or THF) into the reaction vessel.

  • Quench the contaminated syringe/tip in the thiosulfate bath before disposal.

Part 5: Emergency Response & Decontamination

Spill Scenario: You drop a vial (5g) inside the fume hood.

• Evacuate & Alert: If vapors escape the hood, evacuate the lab immediately. The lachrymatory effect will be the warning sign.

• Isolate: Close the hood sash completely.

• Decontamination (Re-entry by trained personnel only):

  • Do not wipe with dry paper towels. This increases surface area and vapor release.

  • Cover the spill with vermiculite or sand .

  • Apply a deactivating solution: 10% Sodium Thiosulfate or 10% Aqueous Ammonia . These nucleophiles react with the chloromethyl group to form non-volatile, less toxic species.

  • Scoop material into a hazardous waste container labeled "Lachrymator/Toxic."

Part 6: Disposal & Waste Management

Objective: Prevent downstream exposure to waste handlers.

Waste Stream	Treatment Protocol	Labeling Requirement
Liquid Waste	Do not mix with oxidizers. Segregate into Halogenated Organic Waste.	"Contains Alkylating Agent - TOXIC"
Solid Waste	Contaminated gloves, mats, and paper.	Double-bag in heavy-duty polyethylene. Zip-tie shut.
Empty Containers	Rinse 3x with acetone. Treat rinsate as liquid waste.	Deface label. Mark "Triple Rinsed."

Deactivation Reaction (Optional for Bulk Disposal): If disposing of >10g pure material, stir with excess 10% aqueous ammonia/methanol (1:1) overnight to convert the chloromethyl group to the aminomethyl derivative before disposal. Verify reaction completion by TLC.

References

• Yale University EHS. (2025). Glove Compatibility Guide: Nitrile vs. Chlorinated Solvents. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Functional Isoxazole Derivatives (Nucleophilic Substitution of Chloromethyl Group). Retrieved from [Link]